3-Hydroxyrifamycin S

Core Science & Biosynthesis

An In-depth Technical Guide to Rifamycin S: Structure, Properties, and Biological Activity

Introduction

While the specific compound "3-Hydroxyrifamycin S" is not extensively documented in the scientific literature, this guide provides a comprehensive overview of the closely related and foundational molecule, Rifamycin (B1679328) S . Rifamycin S is a member of the ansamycin (B12435341) family of antibiotics, characterized by a chromophoric naphthoquinone core spanned by an aliphatic ansa chain. It serves as a key intermediate in the synthesis of many clinically important rifamycin derivatives.[1][2] This document details its chemical structure, physicochemical properties, relevant experimental protocols, and mechanism of action for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Rifamycin S is a complex macrocyclic antibiotic produced by Amycolatopsis mediterranei.[1][3] Its structure is defined by a naphthoquinone aromatic group and a long aliphatic bridge.

Caption: Chemical structure of Rifamycin S.

Table 1: Physicochemical Properties of Rifamycin S

Property	Value	Source
IUPAC Name	[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate	PubChem[4]
Molecular Formula	C₃₇H₄₅NO₁₂	PubChem[4][5]
Molecular Weight	695.8 g/mol	PubChem[4][5]
CAS Number	13553-79-2	PubChem[4]
Appearance	Yellow-orange crystals	Merck Index[1]
Melting Point	179-181 °C (decomposes)	Merck Index[1]
Solubility	Practically insoluble in water and ether.	Merck Index[1]
Optical Rotation	[α]D²⁰ +476° (c = 0.1 in methanol)	Merck Index[1]

Experimental Protocols

Rifamycin S is a crucial precursor for creating semisynthetic derivatives like rifampicin (B610482). The following protocols describe a general method for its preparation from Rifamycin O and its use in the synthesis of Rifampicin.

1. Preparation of Rifamycin S by Hydrolysis of Rifamycin O

This protocol outlines the acid-catalyzed hydrolysis of Rifamycin O to yield Rifamycin S.

• Materials: Rifamycin O, methylene (B1212753) chloride (CH₂Cl₂), methanol (B129727), concentrated hydrochloric acid (HCl), water, sodium bicarbonate.

• Procedure:

  • Dissolve 45 grams of Rifamycin O in a 1:1 mixture of methylene chloride and methanol at a concentration of 70,000 µg/mL. Maintain the temperature at 18°C.[6]

  • Slowly add 42 grams of concentrated HCl dropwise over 30 minutes, ensuring the temperature remains constant at 18°C.[6]

  • Maintain stirring for approximately 1 hour and 20 minutes to allow for complete hydrolysis.[6]

  • Wash the resulting organic phase three times with 300 mL portions of water. The first wash should be made slightly basic with sodium bicarbonate.[6]

  • Concentrate the organic phase to dryness under a vacuum.[6]

  • The resulting solid is taken up in absolute ethanol (B145695) and cooled to precipitate the Rifamycin S crystals.[6]

Caption: Workflow for the hydrolysis of Rifamycin O to Rifamycin S.

2. Synthesis of Rifampicin from Rifamycin S

This protocol describes a one-pot synthesis method to produce Rifampicin.

• Materials: Rifamycin S, dimethylformamide (DMF), acetic acid, paraformaldehyde, 1,3,5-tri-(tert.-butyl)-hexahydro-1,3,5-triazine, 1-amino-4-methylpiperazine (B1216902).

• Procedure:

  • Dissolve 70 g of Rifamycin S in 250 mL of dimethylformamide.[7]

  • With stirring, add 24 g of acetic acid, 6 g of paraformaldehyde, and 17 g of 1,3,5-tri-(tert.-butyl)-hexahydro-1,3,5-triazine.[7]

  • Stir the mixture at 50°C for about 1 hour.[7]

  • At the same temperature, add 31 g of 1-amino-4-methylpiperazine to the reaction mixture.[7]

  • Continue the reaction for another hour at 50°C.[7]

  • Isolate the final product, Rifampicin, through standard purification and crystallization techniques.[7]

Biological Activity and Mechanism of Action

Rifamycins (B7979662) exert their antibacterial effects by specifically targeting bacterial RNA synthesis.[8][9]

• Target: The primary target of rifamycins is the DNA-dependent RNA polymerase (RNAP), a crucial enzyme in bacterial transcription.[9]

• Mechanism: Rifamycin S and its derivatives bind to the β-subunit of the prokaryotic RNAP.[8] This binding action physically blocks the path of the elongating RNA molecule, causing a steric clash and halting the synthesis of RNA.[8] This "steric-occlusion" mechanism effectively prevents the initiation of transcription.

• Selectivity: These antibiotics show high selectivity for prokaryotic RNAP, with a significantly lower affinity for the equivalent mammalian enzymes. This selectivity is the basis for their therapeutic use in treating bacterial infections with minimal toxicity to the host.[8][9]

Caption: Mechanism of action for Rifamycin S.

Rifamycins are particularly effective against mycobacteria, making them essential for treating tuberculosis, leprosy, and infections caused by the Mycobacterium avium complex.[8][10] The antibacterial activity of various derivatives can be modulated by chemical modifications at the C3 position, which can influence both their potency against bacterial RNAP and their ability to penetrate the bacterial cell wall.[11]

References

• 1. Rifamycins [drugfuture.com]
• 2. Rifamycin S | 13553-79-2 [chemicalbook.com]
• 3. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifamycin S | C37H45NO12 | CID 6436726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Rifamycin S (Standard) | C37H45NO12 | CID 12314965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US3933801A - Process for preparing rifamycin S by hydrolysis of rifamycin O - Google Patents [patents.google.com]
• 7. US4174320A - Process for the preparation of rifampicin - Google Patents [patents.google.com]
• 8. Rifamycin - Wikipedia [en.wikipedia.org]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Synthesis and biological activity of some derivatives of rifamycin P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and antibacterial activity of some ester, amides, and hydrazides of 3-carboxyrifamycin S. Relationship between structure and activity of ansamycins - PubMed [pubmed.ncbi.nlm.nih.gov]

The 3-Hydroxyrifamycin S Biosynthetic Pathway in Amycolatopsis mediterranei: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of rifamycins (B7979662) in Amycolatopsis mediterranei, with a specific focus on the formation of 3-Hydroxyrifamycin S. This document details the enzymatic steps, regulatory networks, quantitative production data, and key experimental protocols relevant to the study and manipulation of this important class of antibiotics.

Introduction to Rifamycin (B1679328) Biosynthesis

Rifamycins are a class of ansamycin (B12435341) antibiotics known for their potent activity against mycobacteria, making them cornerstone drugs in the treatment of tuberculosis and leprosy.[1] Produced by the Gram-positive soil bacterium Amycolatopsis mediterranei, these complex polyketides are synthesized through a well-characterized pathway involving a Type I modular polyketide synthase (PKS) and a series of post-PKS tailoring enzymes.[2][3] The biosynthesis originates from the unique starter unit, 3-amino-5-hydroxybenzoic acid (AHBA), to which acetate (B1210297) and propionate (B1217596) units are sequentially added to form the polyketide chain.[4] This initial macrocyclic intermediate, proansamycin X, undergoes extensive modifications, including hydroxylations, methylation, and cleavage, to yield a variety of rifamycin derivatives, including the clinically significant Rifamycin B and Rifamycin SV.[3][5] 3-Hydroxyrifamycin S is a derivative within this complex metabolic network, arising from the late-stage intermediate, Rifamycin S.

The Core Biosynthetic Pathway

The biosynthesis of rifamycins is orchestrated by the rif gene cluster, a large genomic region encoding all the necessary enzymatic machinery. The pathway can be segmented into three main stages: starter unit formation, polyketide chain assembly, and post-PKS tailoring.

Formation of the Starter Unit: 3-Amino-5-hydroxybenzoic acid (AHBA)

The pathway initiates with the synthesis of AHBA, a non-proteinogenic amino acid derived from the shikimate pathway.[4] This process is catalyzed by a set of enzymes encoded by the rifG through rifN genes. Key enzymes include AHBA synthase (rifK), which plays a crucial role in the aromatization of an amino-shikimate precursor to form AHBA.[4]

Polyketide Chain Assembly and Cyclization

The AHBA starter unit is loaded onto the rifamycin PKS, a massive enzymatic complex encoded by genes rifA through rifE. This Type I PKS assembles the polyketide backbone through the sequential addition of two acetate and eight propionate extender units.[1] The linear polyketide chain is then cyclized via an amide bond to form the first macrocyclic intermediate, proansamycin X.[3]

Post-PKS Tailoring and Formation of Rifamycin S

Proansamycin X undergoes a series of enzymatic modifications to become the mature rifamycin molecule. These tailoring reactions, catalyzed by enzymes such as monooxygenases (cytochrome P450s), dehydrogenases, and methyltransferases, are critical for the compound's biological activity.[3][6] Key intermediates in this sequence include Rifamycin W and Rifamycin SV.[5]

Rifamycin SV can be spontaneously oxidized in the presence of oxygen to its quinone form, Rifamycin S.[7] This conversion is a key branch point in the pathway, leading to several derivatives.

Formation of 3-Hydroxyrifamycin S

3-Hydroxyrifamycin S is formed via the hydroxylation of the Rifamycin S naphthoquinone core. While the specific enzyme responsible for this transformation has not been definitively characterized, it is hypothesized to be one of the promiscuous cytochrome P450 monooxygenases encoded within the rif gene cluster. These enzymes are known to catalyze various oxidative reactions during the tailoring phase of biosynthesis.[6]

Visualizing the Biosynthetic and Regulatory Pathways

The 3-Hydroxyrifamycin S Biosynthetic Pathway

The following diagram illustrates the core enzymatic steps from primary metabolism to the formation of 3-Hydroxyrifamycin S.

Core biosynthetic pathway leading to 3-Hydroxyrifamycin S.

Key Regulatory Network

The production of rifamycin is tightly regulated at the transcriptional level. Two key regulators, the global nitrogen regulator GlnR and the pathway-specific activator RifZ , play a dominant role in activating the rif gene cluster.

Transcriptional activation of the rifamycin gene cluster.

Quantitative Data on Rifamycin Production

The yield of rifamycin is highly dependent on the strain, fermentation conditions, and genetic background. The following tables summarize production titers and gene expression data from various studies.

Table 1: Rifamycin Production Yields in A. mediterranei Strains

Strain	Compound	Fermentation Condition	Yield (g/L)	Reference
A. mediterranei (Wild Type)	Rifamycin B	Shake flask, F1 Medium	1.15 - 1.2	[8]
A. mediterranei NCH (Amplified)	Rifamycin B	F2 Medium + 1.2% KNO₃	11.76	[9]
A. mediterranei NCH (Amplified)	Rifamycin B	F2 Medium + 0.4% NH₄NO₃	11.99	[9]
A. mediterranei MTCC17	Rifamycin SV	Solid state, optimized	32.0 (g/kg substrate)	[10]
A. mediterranei U32	Rifamycin SV	Fed-batch, glucose supplemented	~1.0 (converted from 1402.5 µM)	[11]

Table 2: Relative Transcriptional Levels of rif Genes in A. mediterranei U32

Data represents the relative expression of key rif cluster genes in the wild-type (U32) strain versus a glnR null mutant (ΔglnR) after 48 hours of cultivation in the presence of 80 mM KNO₃. Expression is normalized to the rpoB gene.

Gene	Function	Relative Transcriptional Level (U32)	Relative Transcriptional Level (ΔglnR)	Reference
rifK	AHBA Synthase	~1.8	~0.4	[12][13]
rifA	PKS Module	~1.5	~0.3	[12][13]
rifE	PKS Module	~1.2	~0.2	[12][13]
rifZ	Pathway Regulator	~2.0	~0.5	[12][13]
rifS	Tailoring Enzyme	~1.2	~0.2	[12][13]

Note: Values are estimated from published graphical data for illustrative purposes.

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of the rifamycin biosynthetic pathway.

Fermentation of A. mediterranei for Rifamycin Production

Objective: To cultivate A. mediterranei under conditions optimized for the production of rifamycin derivatives.

Materials:

• Seed Medium (V2): Dextrose (120.0 g/L), Soytone (35.0 g/L), (NH₄)₂SO₄ (6.0 g/L), KH₂PO₄ (1.0 g/L), CaCO₃ (8.5 g/L), MgSO₄·7H₂O (0.8 g/L), Sodium diethyl barbiturate (B1230296) (1.0 g/L). Adjust pH to 7.1.

• Production Medium (F2): Same composition as Seed Medium (V2).[9]

• YMG Medium (for solid culture): Yeast extract (4 g/L), Malt extract (10 g/L), Glucose (4 g/L), Agar (20 g/L). Adjust pH to 7.2.[14]

• A. mediterranei strain (e.g., S699, U32).

• Shake flasks and incubator shaker.

Procedure:

• Inoculum Preparation: Inoculate a loopful of A. mediterranei spores or mycelia from a solid culture into a flask containing 50 mL of Seed Medium.

• Incubate at 28°C with shaking at 250 rpm for 48-72 hours until a dense culture is obtained.

• Production Culture: Inoculate 5% (v/v) of the seed culture into a flask containing 100 mL of Production Medium.

• Incubate the production culture at 28°C with shaking at 250 rpm for 7-10 days.

• Monitor rifamycin production periodically by extracting samples and analyzing via HPLC.

Gene Knockout via CRISPR/Cas9

Objective: To create a marker-free deletion of a target gene within the rif cluster. This protocol is a synthesized workflow based on modern techniques applied to Amycolatopsis.[15][16]

Workflow for CRISPR/Cas9-mediated gene deletion.

Procedure Outline:

• Vector Construction:

  • Design two single-guide RNAs (sgRNAs) targeting the 5' and 3' ends of the gene to be deleted.

  • Amplify ~1.5 kb homologous DNA fragments immediately upstream and downstream of the target gene from the A. mediterranei genome.

  • Clone the sgRNA expression cassettes and the two homology arms into an all-in-one CRISPR/Cas9 vector suitable for Amycolatopsis (containing the cas9 gene and a temperature-sensitive replicon).

• Protoplast Transformation:

  • Grow A. mediterranei in liquid medium containing glycine (B1666218) to weaken the cell wall.

  • Treat the mycelia with lysozyme (B549824) to generate protoplasts.

  • Transform the protoplasts with the CRISPR/Cas9 plasmid using a PEG-mediated protocol.

• Mutant Selection and Verification:

  • Plate the transformed protoplasts on a regeneration medium containing an appropriate antibiotic to select for transformants. Incubate at a permissive temperature for plasmid replication.

  • Subculture positive transformants at a non-permissive temperature to induce plasmid loss.

  • Screen colonies that have lost the plasmid (and thus antibiotic resistance) for the desired gene deletion using diagnostic PCR with primers flanking the target region.

  • Confirm the precise deletion by Sanger sequencing of the PCR product.

Metabolite Extraction and HPLC Analysis

Objective: To extract rifamycins from a fermentation culture and quantify them using High-Performance Liquid Chromatography (HPLC).

Materials:

• Fermentation broth

• Ethyl acetate or Methanol

• Rotary evaporator

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid or 0.1 M sodium acetate (pH 4.5)

• Mobile Phase B: Acetonitrile or Methanol

• Rifamycin standards (Rifamycin S, SV, etc.)

Procedure:

• Extraction:

  • Centrifuge 10 mL of the fermentation broth to pellet the mycelia.

  • Extract the supernatant and the mycelial pellet separately with an equal volume of ethyl acetate or methanol. Shake vigorously for 30 minutes.

  • Combine the organic extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

• Sample Preparation:

  • Reconstitute the dried extract in a known volume (e.g., 1 mL) of methanol.

  • Filter the reconstituted sample through a 0.22 µm syringe filter to remove particulates.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient elution is typically used. For example: start with 55% Acetonitrile / 45% Water (0.1% formic acid), hold for 5 minutes, then ramp to 95% Acetonitrile over 15 minutes.[17][18][19][20]

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor absorbance at a wavelength characteristic of rifamycins, such as 334 nm or 254 nm.

  • Quantification: Inject 10-20 µL of the filtered sample. Compare the peak areas to a standard curve generated from authentic rifamycin standards to determine the concentration.

Conclusion

The biosynthetic pathway of 3-Hydroxyrifamycin S is embedded within the complex and highly regulated metabolic network of rifamycin production in Amycolatopsis mediterranei. As a derivative of the key intermediate Rifamycin S, its formation highlights the catalytic versatility of the tailoring enzymes within the rif cluster. Understanding this pathway, from the assembly of the polyketide backbone to the intricate regulatory circuits and final tailoring steps, is crucial for both fundamental research and industrial applications. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for professionals aiming to study, engineer, and optimize the production of these life-saving antibiotics. Further characterization of the specific hydroxylases involved will undoubtedly open new avenues for generating novel rifamycin analogs with improved therapeutic properties.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Genomic modifications for enhanced antibiotic production in rifamycin derivative-producing Amycolatopsis mediterranei S699 strains: focusing on rifQ and rifO genes [frontiersin.org]
• 3. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifamycin Biosynthesis [faculty.washington.edu]
• 5. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving rifamycin production in Amycolatopsis mediterranei by expressing a Vitreoscilla hemoglobin (vhb) gene fused to a cytochrome P450 monooxygenase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 10. scilit.com [scilit.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Frontiers | GlnR Dominates Rifamycin Biosynthesis by Activating the rif Cluster Genes Transcription Both Directly and Indirectly in Amycolatopsis mediterranei [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain | MDPI [mdpi.com]
• 15. CRISPR/Cas9-mediated genome editing in vancomycin-producing strain Amycolatopsis keratiniphila - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CRISPR/Cas9-mediated genome editing in vancomycin-producing strain Amycolatopsis keratiniphila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ptfarm.pl [ptfarm.pl]
• 18. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 20. saudijournals.com [saudijournals.com]

The Resurgence of Rifamycins: A Technical Guide to the Biological Activity of Novel Analogues

For Researchers, Scientists, and Drug Development Professionals

The enduring threat of antimicrobial resistance necessitates the development of novel antibiotics. Rifamycins (B7979662), a cornerstone of tuberculosis treatment, have seen a resurgence in interest with the development of new analogues designed to overcome existing resistance mechanisms and broaden their spectrum of activity. This technical guide provides an in-depth overview of the biological activity of these novel rifamycin (B1679328) analogues, focusing on quantitative data, detailed experimental protocols, and the underlying mechanisms of action.

Quantitative Biological Activity of Novel Rifamycin Analogues

The development of new rifamycin analogues has yielded compounds with potent activity against a range of bacteria, including drug-resistant strains of Mycobacterium tuberculosis and challenging non-tuberculous mycobacteria such as Mycobacterium abscessus. The following tables summarize the minimum inhibitory concentration (MIC) data for three promising classes of novel rifamycin analogues.

Table 1: Spiro-piperidyl-rifamycins

This class of rifamycin derivatives incorporates a spiro-piperidyl group at the C-3 and C-4 positions of the rifamycin core.[1] One notable compound from this class, LM 427, has demonstrated significant activity against Mycobacterium avium complex and rifampin-resistant M. tuberculosis.[2]

Compound	Organism	MIC (µg/mL)	Reference
LM 427	M. avium complex (81.3% of 155 strains)	1.0	[2]
Rifampin-resistant M. avium complex (all but 1 of 29 strains)	≤ 5.0	[2]
Rifampin-resistant M. tuberculosis (16 strains)	1.0	[2]
Aryl-substituted rifastures (1, 11, 12)	Methicillin-resistant S. aureus (MRSA)	≤0.063	[3]
Vancomycin-resistant S. aureus (VRSA)	≤0.063	[3]
Vancomycin-resistant E. faecium (VRE)	≤0.063	[3]

Table 2: C-3-(N-alkyl-aryl)-aminomethyl Rifamycin SV Derivatives

These analogues feature modifications at the C-3 position, replacing the typical hydrazone unit with an amino-alkyl linkage to aromatic ring tails. This structural change has been shown to be effective against rifampicin-resistant M. tuberculosis strains carrying specific rpoB mutations.[4]

Analogue	Target Strain	MIC₉₀ (µM)	Reference
Analogue 8 (Benzylamine moiety)	M. tuberculosis HN-878 ("hypervirulent")	0.02	[4]
Analogue 14 (Tryptamine moiety)	M. tuberculosis H37Rv (RpoB S522L mutant)	3	[4]
Analogue 15 (para-methyl-sulfonylbenzylamine moiety)	M. tuberculosis H37Rv (RpoB S522L mutant)	3	[4]
T9 (3-(4-cinnamylpiperazinyl iminomethyl) rifamycin SV)	RIF-susceptible M. tuberculosis	≤ 0.25 µg/mL	[5]
MAC strains	≤ 0.125 µg/mL	[5]

Table 3: C-25 Substituted Carbamate (B1207046) Rifamycin Analogues

Modification at the C-25 position of the ansa chain with a carbamate group has proven to be a successful strategy to overcome the intrinsic resistance of Mycobacterium abscessus. This resistance is primarily mediated by the ADP-ribosyltransferase (Arr) enzyme, which inactivates rifamycins.[6][7]

Compound	Organism	MIC (µg/mL)	Reference
UMN-120, UMN-121	M. abscessus	Significantly improved potency compared to rifabutin	[8]
5j (benzyl piperidine (B6355638) derivative)	M. abscessus ATCC 19977	~2	[9]
5f, 5k, 5l	M. abscessus ATCC 19977	2-8	[9]

Experimental Protocols

This section details the methodologies for key experiments used to evaluate the biological activity of novel rifamycin analogues.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or Middlebrook 7H9 broth (for mycobacteria)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Novel rifamycin analogues and control antibiotics (e.g., rifampicin)

• Spectrophotometer or plate reader

Protocol:

• Preparation of Antibiotic Solutions: Prepare stock solutions of the novel rifamycin analogues and control antibiotics in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Perform two-fold serial dilutions of the antibiotic solutions in the appropriate broth directly in the 96-well plates to achieve a range of final concentrations.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the antibiotic dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific bacterial species (e.g., 37°C for 18-24 hours for most bacteria; 30°C for 3 days for M. abscessus).[7]

• Reading Results: Determine the MIC as the lowest concentration of the antibiotic at which there is no visible turbidity. For mycobacteria, a resazurin-based assay can be used for colorimetric determination of viability.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells and is widely used to determine the cytotoxicity of new compounds.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• 96-well tissue culture plates

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Plate reader

Protocol:

• Cell Seeding: Seed the mammalian cells into a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the novel rifamycin analogues. Include a vehicle control (solvent only) and a positive control for cytotoxicity.

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) can then be determined.

In Vitro RNA Polymerase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of bacterial RNA polymerase (RNAP).

Materials:

• Purified bacterial RNA polymerase (e.g., from E. coli or M. tuberculosis)

• DNA template containing a promoter sequence

• Ribonucleoside triphosphates (rNTPs), including a radiolabeled or fluorescently labeled rNTP

• Reaction buffer

• Novel rifamycin analogues

• Denaturing polyacrylamide gel electrophoresis (PAGE) apparatus

• Phosphorimager or fluorescence scanner

Protocol:

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer, DNA template, and rNTPs.

• Inhibitor Pre-incubation: Pre-incubate the RNA polymerase with various concentrations of the novel rifamycin analogue or a control inhibitor (e.g., rifampicin).

• Transcription Initiation: Initiate the transcription reaction by adding the pre-incubated RNAP-inhibitor complex to the reaction mixture.

• Reaction Quenching: Stop the reaction after a defined time by adding a stop solution.

• Analysis of Transcripts: Separate the RNA transcripts by size using denaturing PAGE.

• Detection and Quantification: Visualize and quantify the amount of synthesized RNA using a phosphorimager or fluorescence scanner.

• Data Analysis: Determine the concentration of the analogue that causes a 50% reduction in RNA synthesis (IC₅₀).

Visualizing Mechanisms and Workflows

Overcoming Resistance: The C-25 Carbamate Analogue Strategy

A significant mechanism of resistance to rifamycins in Mycobacterium abscessus is the enzymatic inactivation of the antibiotic by an ADP-ribosyltransferase (Arr).[6][7] This enzyme transfers an ADP-ribose moiety to the ansa chain of the rifamycin, preventing it from binding to its target, the bacterial RNA polymerase. Novel C-25 substituted carbamate rifamycin analogues have been designed to sterically hinder the Arr enzyme from accessing its modification site, thus overcoming this resistance mechanism.

Caption: Mechanism of rifamycin resistance and the action of novel C-25 analogues.

General Experimental Workflow for Biological Activity Assessment

The evaluation of novel rifamycin analogues follows a structured workflow to determine their efficacy and safety profile.

Caption: Experimental workflow for assessing novel rifamycin analogues.

This guide provides a foundational understanding of the exciting developments in rifamycin research. The novel analogues presented here demonstrate the potential to address critical unmet needs in the fight against infectious diseases. Further research and clinical development of these promising compounds are warranted.

References

• 1. Biological activity of a new class of rifamycins. Spiro-piperidyl-rifamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro susceptibility of Mycobacterium avium complex and Mycobacterium tuberculosis strains to a spiro-piperidyl rifamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Spiropiperidyl rifabutins: expanded in vitro testing against ESKAPE pathogens and select bacterial biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimycobacterial activity of a new rifamycin derivative, 3-(4-cinnamylpiperazinyl iminomethyl) rifamycin SV (T9) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. news-medical.net [news-medical.net]
• 9. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Laboratory Protocols for 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of antibiotics characterized by a naphthalenic core spanned by an aliphatic ansa chain. They are potent inhibitors of bacterial DNA-dependent RNA polymerase (RNAP).[1] While Rifamycin (B1679328) S is a key member of this family, its derivatives are explored to enhance efficacy, broaden the spectrum of activity, and overcome resistance. This document provides detailed application notes and laboratory protocols for working with a specific derivative, 3-Hydroxyrifamycin S. Given the limited direct literature on this particular analog, some protocols are based on established methodologies for closely related rifamycin compounds.

Physicochemical Properties of Related Rifamycin Derivatives

Understanding the general properties of the rifamycin scaffold is crucial for handling and experimental design.

Property	Rifamycin S	Rifamycin SV (sodium salt)	Rifampicin
Molecular Formula	C37H45NO12[2]	C37H46NNaO12[3]	C43H58N4O12[4]
Molecular Weight	695.8 g/mol [2]	719.8 g/mol [3]	823.0 g/mol [4]
Appearance	Orange-brown to red-brown powder[4]	Crystalline solid[3]	Orange-brown to red-brown powder[4]
Solubility	Soluble in DMSO (~50-100 mg/mL) and ethanol (B145695) (~100 mg/mL).[5][6]	Sparingly soluble in aqueous buffers. Soluble in ethanol, DMSO, and dimethyl formamide (B127407) (~30 mg/mL).[3]	Soluble in DMSO (~100 mg/mL), methanol (B129727) (16 mg/mL), and chloroform (B151607) (349 mg/mL). Slightly soluble in water.[4]
Storage	Store at -20°C for long-term stability.[5]	Store at -20°C.[3]	Store desiccated at -20°C, protected from light.[4]

Mechanism of Action

Rifamycins, including 3-Hydroxyrifamycin S, are expected to exert their antibacterial effect by targeting the β-subunit of the bacterial DNA-dependent RNA polymerase. This binding sterically occludes the growing RNA chain, thereby inhibiting transcription initiation and elongation.[1] This mechanism is highly specific to prokaryotic RNAP, which accounts for the selective toxicity of rifamycins against bacteria.

Caption: Mechanism of action of 3-Hydroxyrifamycin S.

Experimental Protocols

Safety Precautions

Researchers should handle 3-Hydroxyrifamycin S with the standard precautions for a potentially hazardous chemical, as the toxicological properties may not be fully investigated.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the compound in powdered form to avoid aerosol formation.

• Handling: Avoid contact with skin and eyes. Do not ingest or inhale. After handling, wash hands thoroughly with soap and water.

• Spill Response: In case of a spill, wear appropriate PPE, cover the spill with an absorbent material, and clean the area. Dispose of the waste in a sealed, labeled container.

• Disposal: Dispose of 3-Hydroxyrifamycin S and any contaminated materials as hazardous chemical waste in accordance with local regulations.

Preparation of Stock Solutions

Due to the generally poor aqueous solubility of rifamycins, stock solutions are typically prepared in organic solvents.

• Solvent Selection: Use anhydrous dimethyl sulfoxide (B87167) (DMSO) or ethanol.

• Procedure:

  • Accurately weigh the desired amount of 3-Hydroxyrifamycin S powder.

  • Add the appropriate volume of the chosen solvent to achieve the target concentration (e.g., 10 mg/mL or 50 mg/mL in DMSO).[5]

  • Vortex the solution until the compound is completely dissolved. Gentle warming (not exceeding 37°C) may be applied cautiously to aid dissolution.

• Storage: Store the stock solution in small, single-use aliquots at -20°C to minimize freeze-thaw cycles. Protect from light. Aqueous solutions are generally not recommended for storage for more than a day.[7]

Hypothetical Synthesis of 3-Hydroxyrifamycin S

Principle: This proposed synthesis involves the conversion of Rifamycin S to its 3-amino derivative, followed by a diazotization reaction and subsequent hydrolysis to introduce the hydroxyl group.

Materials:

• Rifamycin S

• Sodium azide (B81097) (NaN3)

• Dimethylformamide (DMF)

• Sodium nitrite (B80452) (NaNO2)

• Hydrochloric acid (HCl)

• Dichloromethane (B109758)

• Sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

Procedure:

• Synthesis of 3-Amino-Rifamycin S:

  • Dissolve Rifamycin S in DMF.

  • Add sodium azide and stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with dichloromethane and wash with water.

  • Dry the organic phase over sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 3-Amino-Rifamycin S.

• Diazotization and Hydrolysis:

  • Suspend the crude 3-Amino-Rifamycin S in an acidic aqueous solution (e.g., dilute HCl) at a low temperature (0-5°C).

  • Slowly add a pre-cooled aqueous solution of sodium nitrite to the suspension with vigorous stirring to form the diazonium salt.

  • Gently warm the reaction mixture to facilitate the hydrolysis of the diazonium salt to the 3-hydroxy derivative. Nitrogen gas evolution should be observed.

  • Extract the product with a suitable organic solvent like dichloromethane.

  • Wash the organic extract with water, dry over sodium sulfate, and concentrate.

• Purification:

  • Purify the crude 3-Hydroxyrifamycin S using silica gel column chromatography with an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to isolate the pure compound.

  • Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

References

• 1. The Enzymes of the Rifamycin Antibiotic Resistome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rifamycin S (Standard) | C37H45NO12 | CID 12314965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Rifamycin S | ROS | Reactive Oxygen Species | Antibiotic | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for 3-Hydroxyrifamycin S in Antimicrobial Susceptibility Testing (AST)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyrifamycin S is a derivative of the rifamycin (B1679328) class of antibiotics. Rifamycins (B7979662) are a group of potent, broad-spectrum antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase[1]. This document provides detailed application notes and standardized protocols for performing antimicrobial susceptibility testing (AST) with 3-Hydroxyrifamycin S to evaluate its efficacy against various bacterial strains. The methodologies described herein are based on established guidelines for rifamycin compounds and are intended to ensure reliable and reproducible results.

Mechanism of Action

The antibacterial activity of rifamycins, including 3-Hydroxyrifamycin S, is achieved through the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP). This enzyme is crucial for the process of transcription, where the genetic information from DNA is transcribed into messenger RNA (mRNA). 3-Hydroxyrifamycin S binds to the β-subunit of the bacterial RNAP, creating a steric hindrance that physically blocks the elongation of the nascent RNA chain beyond a length of 2-3 nucleotides. This inhibition of transcription prevents the synthesis of essential proteins, ultimately leading to bacterial cell death. The high selectivity of rifamycins for prokaryotic RNAP over its eukaryotic counterparts contributes to their favorable safety profile.

References

• 1. benchchem.com [benchchem.com]

High-Performance Liquid Chromatography for the Analysis of 3-Hydroxyrifamycin S

Application Note and Protocol for Researchers and Drug Development Professionals

This document provides a detailed application note and a comprehensive protocol for the analysis of 3-Hydroxyrifamycin S using High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on established analytical techniques for rifamycin (B1679328) derivatives and are intended for use by researchers, scientists, and professionals in drug development.

Introduction

3-Hydroxyrifamycin S is a derivative of Rifamycin S, a member of the ansamycin (B12435341) class of antibiotics. Like other rifamycins (B7979662), it is characterized by a macrocyclic ring bridged across an aromatic nucleus. The analysis and quantification of 3-Hydroxyrifamycin S are crucial for research, quality control of pharmaceutical formulations, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for the separation and quantification of rifamycins and their related substances. This method offers high resolution, sensitivity, and reproducibility.

This application note describes a reversed-phase HPLC (RP-HPLC) method for the determination of 3-Hydroxyrifamycin S. The method is designed to be specific, accurate, and precise, making it suitable for routine analysis.

Experimental

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for good separation.[1] A C8 column can also be considered.[2]

• Solvents: HPLC grade methanol (B129727), acetonitrile, and water.

• Reagents: Potassium dihydrogen phosphate, citric acid, and acetic acid of analytical grade.

• Sample Preparation: Syringe filters (0.45 µm) for sample clarification.

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of 3-Hydroxyrifamycin S. These are based on methods developed for similar rifamycin compounds and may require minor optimization for specific applications.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A mixture of Methanol, Acetonitrile, and an aqueous buffer. For example, Methanol: Acetonitrile: 0.075M KH2PO4: 1.0M Citric Acid (33:33:31:4 v/v/v/v).[1] An alternative is Acetonitrile: 0.1% Acetic Acid (60:40 v/v).[3]
Flow Rate	1.0 mL/min[1][2]
Detection Wavelength	254 nm[1][2]
Column Temperature	Ambient or controlled at 30-40°C
Injection Volume	10-20 µL
Run Time	Approximately 15-20 minutes, sufficient to elute the analyte and any potential impurities.

Standard and Sample Preparation

Standard Solution Preparation:

• Accurately weigh a suitable amount of 3-Hydroxyrifamycin S reference standard.

• Dissolve the standard in a small amount of methanol or a mixture of the mobile phase organic solvents.

• Dilute to the final desired concentration with the mobile phase to prepare a stock solution.

• Prepare a series of working standard solutions by further diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

Sample Preparation (from a hypothetical formulation):

• Accurately weigh a portion of the formulation (e.g., powder from a capsule or a crushed tablet) equivalent to a known amount of 3-Hydroxyrifamycin S.

• Transfer the sample to a volumetric flask.

• Add a suitable volume of diluent (e.g., methanol or mobile phase) and sonicate for 15-20 minutes to ensure complete dissolution of the active ingredient.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Protocol

This protocol provides a step-by-step guide for the HPLC analysis of 3-Hydroxyrifamycin S.

• System Preparation:

  • Prepare the mobile phase as described in the chromatographic conditions table.

  • Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

  • Equilibrate the HPLC system and the column with the mobile phase until a stable baseline is achieved (typically 30-60 minutes).

• Calibration Curve:

  • Inject the prepared standard solutions in ascending order of concentration.

  • Record the peak area for each injection.

  • Construct a calibration curve by plotting the peak area versus the concentration of 3-Hydroxyrifamycin S.

  • Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²), which should ideally be ≥ 0.999.

• Sample Analysis:

  • Inject the prepared sample solutions.

  • Record the peak area of the 3-Hydroxyrifamycin S peak.

  • Using the calibration curve, determine the concentration of 3-Hydroxyrifamycin S in the sample solutions.

• System Suitability:

  • Periodically inject a system suitability standard (a mid-range concentration standard) to monitor the performance of the chromatographic system.

  • Key system suitability parameters include retention time, peak area, tailing factor, and theoretical plates.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters that can be expected from a validated HPLC method for rifamycin derivatives. These values are indicative and should be established for the specific method developed for 3-Hydroxyrifamycin S.

Parameter	Typical Value/Range	Reference
Linearity Range	0.01 - 4.5 mg/mL	For Rifamycin.[1]
Correlation Coefficient (r²)	≥ 0.999	[3]
Limit of Detection (LOD)	0.0417 µg/mL - 5.4 ng	For Rifaximin and Rifamycin Sodium.[1][4]
Limit of Quantification (LOQ)	0.1266 µg/mL - 0.891 µg/mL	For Rifaximin.[4]
Precision (%RSD)	< 2%	For repeatability and intermediate precision.[1]
Accuracy (% Recovery)	98 - 102%	For Rifamycin Sodium, an average recovery of 99.7% was reported.[1] For Rifaximin, 89.59-98.84% was reported.[3]

Experimental Workflow Diagram

Caption: Workflow for the HPLC analysis of 3-Hydroxyrifamycin S.

Signaling Pathway Diagram (Illustrative)

While 3-Hydroxyrifamycin S does not have a "signaling pathway" in the traditional sense, its mechanism of action, like other rifamycins, involves the inhibition of bacterial DNA-dependent RNA polymerase. The following diagram illustrates this inhibitory relationship.

Caption: Inhibition of bacterial transcription by 3-Hydroxyrifamycin S.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of Liquid Chromatographic Method for the Determination of the Related Substances of Rifampicin [jcps.bjmu.edu.cn]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Experimental Use of 3-Hydroxyrifamycin S in Microbiology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase. Modifications to the rifamycin (B1679328) scaffold have been extensively explored to enhance antibacterial activity and overcome resistance. This document provides detailed application notes and protocols for the experimental use of a novel derivative, 3-Hydroxyrifamycin S, in microbiology research. While direct experimental data for 3-Hydroxyrifamycin S is limited, the information presented herein is based on the well-established properties of the rifamycin class and the structure-activity relationships of various C3-substituted analogs.[1][2][3][4]

Mechanism of Action

The antibacterial activity of rifamycins is attributed to their high affinity for the β-subunit of prokaryotic RNA polymerase (RNAP).[5] This binding sterically obstructs the path of the elongating RNA transcript, typically after the formation of a 2-3 nucleotide chain, thereby halting transcription and leading to bacterial cell death.[5][6] It is hypothesized that 3-Hydroxyrifamycin S shares this mechanism of action.

Caption: Mechanism of action of 3-Hydroxyrifamycin S.

Quantitative Data: Comparative Antibacterial Activity

Due to the novelty of 3-Hydroxyrifamycin S, specific minimum inhibitory concentration (MIC) data is not yet available. The following table provides a comparative summary of the in vitro activity of closely related C3-substituted rifamycin derivatives against various bacterial strains. This data serves as a reference for predicting the potential efficacy of 3-Hydroxyrifamycin S.

Compound/Derivative	Test Organism	MIC (µg/mL)	Reference
Rifampicin (B610482)	Mycobacterium tuberculosis H37Rv	0.02 µM	[1]
Rifampicin	Staphylococcus aureus	0.016-0.063	[4]
Rifampicin	Staphylococcus epidermidis	0.016-0.063	[4]
C3-(N-benzyl)-aminomethyl rifamycin SV	M. tuberculosis H37Rv	0.02 µM	[1]
C3-(N-tryptaminyl)-aminomethyl rifamycin SV	Rifampicin-resistant M. tuberculosis (S522L)	3 µM	[1]
DL 473 (3-[(4-cyclopentyl-1-piperazinyl)iminomethyl] rifamycin SV)	Staphylococcus spp.	Not specified	[2]
C3-morpholino-substituted benzyl (B1604629) piperidine (B6355638) rifamycin	Mycobacterium abscessus	<0.5	[7][8]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antibacterial properties of 3-Hydroxyrifamycin S.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the standardized method for determining the MIC of 3-Hydroxyrifamycin S against a target bacterial strain.[9][10]

Materials:

• 3-Hydroxyrifamycin S stock solution (e.g., 1 mg/mL in DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum suspension standardized to 0.5 McFarland

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare Serial Dilutions:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well plate.

  • Add 100 µL of the 3-Hydroxyrifamycin S stock solution (at twice the highest desired final concentration) to the first column of wells.

  • Perform a twofold serial dilution by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last dilution well.

• Inoculum Preparation:

  • From a fresh agar (B569324) plate (18-24 hours old), select 3-5 isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation:

  • Add 100 µL of the diluted bacterial suspension to each well containing the drug dilutions.

  • Include a drug-free well as a positive control for bacterial growth and a well with broth only as a negative control.

• Incubation:

  • Seal the plate and incubate at 35 ± 2°C for 16-20 hours.

• Reading Results:

  • The MIC is the lowest concentration of 3-Hydroxyrifamycin S that shows no visible bacterial growth. Results can be read visually or by measuring absorbance at 600 nm.

Protocol 2: In Vitro Transcription Inhibition Assay

This assay directly measures the inhibitory effect of 3-Hydroxyrifamycin S on bacterial RNA polymerase activity.[6]

Materials:

• Purified bacterial RNA polymerase holoenzyme (e.g., from E. coli or M. tuberculosis)

• Linear DNA template containing a known promoter

• Ribonucleoside triphosphates (ATP, GTP, CTP, UTP), with one being radiolabeled (e.g., [α-³²P]UTP)

• Transcription buffer

• 3-Hydroxyrifamycin S dilutions

• Stop solution (e.g., formamide (B127407) with loading dyes)

• Denaturing polyacrylamide gel

Procedure:

• Reaction Setup:

  • In a reaction tube, combine the transcription buffer, DNA template, and RNAP holoenzyme.

• Inhibitor Addition:

  • Add varying concentrations of 3-Hydroxyrifamycin S to the reaction tubes. Include a no-drug control (DMSO vehicle).

  • Pre-incubate the enzyme and inhibitor for 10-15 minutes at room temperature.

• Transcription Initiation:

  • Initiate the transcription reaction by adding the ribonucleoside triphosphates.

  • Incubate at 37°C for a defined period (e.g., 10-30 minutes).

• Reaction Termination:

  • Stop the reaction by adding the stop solution.

• Analysis:

  • Denature the samples by heating and load them onto a denaturing polyacrylamide gel.

  • Perform electrophoresis to separate the RNA transcripts.

  • Visualize the radiolabeled transcripts by autoradiography. The inhibition of transcription will be indicated by a decrease in the intensity of the full-length transcript bands with increasing concentrations of 3-Hydroxyrifamycin S.

References

• 1. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibacterial activity of DL 473, a C3-substituted rifamycin derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure-activity relationship studies of new rifamycins containing l-amino acid esters as inhibitors of bacterial RNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of 3-Hydroxyrifamycin S Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of established and innovative techniques for the chemical modification of 3-Hydroxyrifamycin S, a key intermediate in the synthesis of various rifamycin (B1679328) derivatives. The protocols and data presented herein are intended to serve as a practical guide for researchers engaged in the discovery and development of novel antibacterial agents.

Introduction to 3-Hydroxyrifamycin S and its Derivatives

Rifamycins are a class of potent antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase. 3-Hydroxyrifamycin S is a crucial scaffold for the synthesis of new derivatives with potentially improved pharmacological properties, such as enhanced activity against resistant bacterial strains, better oral bioavailability, and reduced side effects. Modifications at the C-3 position of the rifamycin core have been a major focus of medicinal chemistry efforts to overcome the limitations of existing rifamycin-based therapies.

General Synthetic Strategies

The primary precursor for many C-3 modifications is 3-formylrifamycin SV, which can be prepared from rifamycin SV through oxidation of Mannich bases. 3-Formylrifamycin SV serves as a versatile starting material for a variety of chemical transformations, including the formation of imines, hydrazones, and other derivatives.[1][2]

Synthesis of 3-Iminomethyl Derivatives

A common strategy for derivatizing the 3-position involves the reaction of 3-formylrifamycin SV with primary amines to form 3-iminomethylrifamycin SV derivatives. These can be subsequently oxidized to the more stable 3-iminomethylrifamycin S compounds.[2]

Caption: Synthesis of 3-Iminomethylrifamycin S Derivatives.

Reductive Alkylation

Reductive alkylation of 3-formylrifamycin SV is another effective method for introducing diverse substituents at the C-3 position. This two-step, one-pot reaction involves the initial formation of an imine or enamine intermediate, followed by reduction.

Click Chemistry: Azide-Alkyne Cycloaddition

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has been successfully applied to the modification of 3-formylrifamycin SV, allowing for the introduction of 1,2,3-triazole-containing side chains.[2]

Experimental Protocols

Protocol for the Synthesis of 3-Iminomethylrifamycin S Derivatives

Objective: To synthesize 3-iminomethylrifamycin S derivatives from 3-formylrifamycin SV and a primary amine.

Materials:

• 3-Formylrifamycin SV

• Primary amine (e.g., methylamine)

• Anhydrous solvent (e.g., tetrahydrofuran, methylene (B1212753) chloride)

• Oxidizing agent (e.g., manganese dioxide)

• Stirring apparatus

• Reaction vessel

• Purification system (e.g., column chromatography)

Procedure:

• Dissolve 3-formylrifamycin SV in the anhydrous solvent in the reaction vessel.

• Add the primary amine to the solution and stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the imine formation, add the oxidizing agent to the reaction mixture.

• Continue stirring until the oxidation is complete, as indicated by TLC.

• Filter the reaction mixture to remove the oxidizing agent.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired 3-iminomethylrifamycin S derivative.

Caption: Experimental Workflow for 3-Iminomethylrifamycin S Synthesis.

Quantitative Data

The biological activity of synthesized derivatives is a critical aspect of the drug development process. Minimum Inhibitory Concentration (MIC) is a standard measure of the in vitro antibacterial potency of a compound.

Table 1: In Vitro Antibacterial Activity of Selected Rifamycin Derivatives against Mycobacterium abscessus

Compound	MIC (µg/mL) against M. abscessus ATCC 19977
Amikacin (AMK)	2
Rifampicin (RMP)	>32
5j	2-32 (most potent)
5n	(less potent than 5j)

Data extracted from a study on C25-modified rifamycin derivatives.[3] "5j" and "5n" are specific derivatives described in the source publication.

Structure-Activity Relationships

The modifications at the C-3 position significantly influence the biological activity of rifamycin derivatives. For instance, the introduction of a hydrophilic substituent at this position can lead to derivatives with anti-inflammatory properties.[4] Furthermore, certain C-3 modifications can overcome resistance mechanisms in bacteria.

Conclusion

The derivatization of 3-Hydroxyrifamycin S at the C-3 position remains a fruitful area of research for the development of new antibiotics. The synthetic protocols and structure-activity relationship insights provided in these application notes offer a foundation for the rational design and synthesis of novel rifamycin derivatives with improved therapeutic potential.

References

• 1. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-(Carboxyalkylthio) rifamycin S and SV derivatives inhibit human neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving 3-Hydroxyrifamycin S Fermentation Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of 3-Hydroxyrifamycin S in fermentation processes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the fermentation of Amycolatopsis mediterranei for the production of 3-Hydroxyrifamycin S.

Issue 1: Low or No Production of 3-Hydroxyrifamycin S

• Potential Cause 1: Suboptimal Fermentation Medium. The composition of the culture medium is critical for both microbial growth and secondary metabolite production. Deficiencies in essential nutrients can significantly limit yield.

  • Solution: Systematically optimize the concentrations of carbon and nitrogen sources. Glucose is a commonly used carbon source, with optimal concentrations for rifamycin (B1679328) production ranging from 63 g/L to 120 g/L.[1][2] Organic nitrogen sources such as soybean meal, peptone, and yeast extract, along with inorganic sources like potassium nitrate, are crucial.[3][4] The addition of barbital (B3395916) can also influence production.[3]

• Potential Cause 2: Inadequate Precursor Supply. The biosynthesis of 3-Hydroxyrifamycin S depends on the availability of specific precursors, primarily 3-amino-5-hydroxybenzoic acid (AHBA) and the polyketide chain extenders, acetate (B1210297) and propionate (B1217596).[5]

  • Solution: Enhance the supply of precursors through metabolic engineering strategies. This can involve overexpressing genes in the AHBA synthesis pathway or optimizing the pathways for acetate and propionate production. Genetic modifications, such as the removal of the regulatory gene rifQ or overexpression of rifO, have been shown to increase the production of rifamycin derivatives.[6]

• Potential Cause 3: Inefficient Hydroxylation. The conversion of Rifamycin S to 3-Hydroxyrifamycin S is catalyzed by a specific cytochrome P450 monooxygenase. Low activity or expression of this enzyme will directly impact the final product yield.

  • Solution: Ensure optimal conditions for cytochrome P450 activity. These enzymes are oxygen-dependent, so maintaining adequate dissolved oxygen levels is critical.[7] Genetic engineering approaches can be employed to overexpress the specific hydroxylase gene. Fusing the cytochrome P450 gene with the Vitreoscilla hemoglobin (vhb) gene has been shown to improve oxygen availability to the enzyme and enhance product formation.[7]

Issue 2: Accumulation of Rifamycin Precursors or Byproducts

• Potential Cause 1: Inefficient Post-PKS Modification. The rifamycin biosynthetic pathway involves several enzymatic steps after the initial polyketide chain is formed. A bottleneck in any of these steps can lead to the accumulation of intermediates.

  • Solution: Analyze the fermentation broth using techniques like HPLC to identify the accumulated intermediates.[6] This information can help pinpoint the specific enzymatic step that is rate-limiting. Genetic strategies can then be used to bolster the activity of the responsible enzyme.

• Potential Cause 2: Spontaneous Degradation of Rifamycins (B7979662). Rifamycin compounds can be unstable under certain fermentation conditions, leading to the formation of degradation products.

  • Solution: Optimize fermentation parameters such as pH and temperature to improve the stability of the desired product. Monitor the fermentation broth for the appearance of degradation products and adjust conditions accordingly.

Issue 3: Poor Cell Growth

• Potential Cause 1: Suboptimal Culture Conditions. Factors such as pH, temperature, and aeration can significantly impact the growth of Amycolatopsis mediterranei.

  • Solution: Maintain the pH of the fermentation medium within the optimal range of 7.0 to 8.0.[8] The ideal temperature for submerged fermentation is typically around 28°C, while 30°C may be optimal for solid-state fermentation.[8] Ensure adequate aeration to maintain a dissolved oxygen level that supports robust growth.

• Potential Cause 2: Nutrient Limitation. Insufficient levels of essential nutrients in the seed or production medium can lead to poor biomass development.

  • Solution: Optimize the composition of both the seed and production media. Ensure that the inoculum is healthy and in the exponential growth phase before transferring to the production fermenter.

Frequently Asked Questions (FAQs)

Q1: What is the general biosynthetic pathway leading to 3-Hydroxyrifamycin S?

A1: The biosynthesis of 3-Hydroxyrifamycin S begins with the formation of the starter unit, 3-amino-5-hydroxybenzoic acid (AHBA), which is then extended with acetate and propionate units by a Type I polyketide synthase to form the proansamycin X macrocycle.[5] A series of post-polyketide synthase modifications, including dehydrogenation and hydroxylations, lead to the formation of Rifamycin S. A specific cytochrome P450 monooxygenase then catalyzes the hydroxylation at the C-3 position to yield 3-Hydroxyrifamycin S.

Q2: What are the key fermentation parameters to control for optimal 3-Hydroxyrifamycin S production?

A2: The most critical parameters include the composition of the fermentation medium (carbon and nitrogen sources), pH, temperature, and dissolved oxygen levels.[8] Careful control and optimization of these parameters are essential for maximizing yield.

Q3: How can I improve the yield using fed-batch fermentation?

A3: Fed-batch strategies are effective for increasing rifamycin production by extending the production phase and avoiding substrate inhibition. A common approach is to feed a concentrated glucose solution during the fermentation.[9] The addition of other nutrients like yeast extract or uracil (B121893) in a fed-batch manner has also been shown to enhance yields.[6][9]

Q4: What analytical methods are suitable for quantifying 3-Hydroxyrifamycin S?

A4: High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for the separation and quantification of rifamycin derivatives.[6] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for structural elucidation and quantification.[10]

Q5: Are there any common byproducts to be aware of during fermentation?

A5: Yes, during the fermentation for rifamycin production, the accumulation of precursors like Rifamycin W can occur, especially under conditions of low dissolved oxygen.[7] Additionally, other rifamycin analogs and degradation products may be present in the fermentation broth.

Data Presentation

Table 1: Optimized Media Composition for Rifamycin B Production

Component	Concentration (g/L)	Reference
Soybean Meal	27	[3]
Glucose	100	[3]
Potassium Nitrate	4	[3]
Calcium Carbonate	3	[3]
Barbital	1.2	[3]
Alternative Glucose	63	[1]
Alternative (NH4)2SO4	7.9	[1]
Alternative Corn Steep Liquor	10	[1]

Table 2: Effective Fed-Batch Strategies for Rifamycin B Production

Fed Substrate	Feeding Time/Strategy	Yield Increase	Reference
12% Glucose	Added on day 4	46%	[9]
12% Glucose + 0.1% Yeast Extract	Glucose on day 4, Yeast Extract on day 2	57%	[9]
3% Soytone	Added on day 3	72%	[9]
0.1% Uracil	Fed-batched on day 2	12.5%	[6]

Table 3: Optimal Physical Parameters for Rifamycin Fermentation

Parameter	Optimal Range/Value	Fermentation Type	Reference
pH	7.0 - 8.0	Submerged	[8]
pH Strategy	6.5 for 3 days, then 7.0	Fed-Batch	[8]
Temperature	28 °C	Submerged	[8]
Temperature	30 °C	Solid-State	[8]
Dissolved Oxygen	Control at 30% saturation after initial growth	Fed-Batch	[11]

Experimental Protocols

Protocol 1: Shake Flask Fermentation for Optimization of a Single Medium Component

• Prepare Media: Prepare a series of flasks with the basal fermentation medium, each containing a different concentration of the component to be optimized. Keep all other parameters constant.

• Sterilization: Autoclave the flasks at 121°C for 15 minutes.

• Inoculation: After cooling to room temperature, inoculate each flask with a standardized spore suspension or a vegetative seed culture of Amycolatopsis mediterranei.

• Incubation: Incubate the flasks on a rotary shaker at the desired temperature (e.g., 28°C) and agitation speed for the specified fermentation period.

• Sampling and Analysis: At regular intervals, withdraw samples aseptically. Extract the rifamycin compounds from the fermentation broth and quantify the concentration of 3-Hydroxyrifamycin S using HPLC.

• Data Analysis: Plot the yield of 3-Hydroxyrifamycin S against the concentration of the tested variable to determine the optimal level.

Protocol 2: Fed-Batch Fermentation in a Bench-Top Fermenter

• Fermenter Preparation: Prepare and sterilize the fermenter containing the initial batch medium.

• Inoculation: Inoculate the fermenter with a seed culture of Amycolatopsis mediterranei.

• Initial Fermentation: Set the initial fermentation parameters (temperature, pH, agitation, aeration) to their optimal values.

• Monitoring: Monitor the fermentation progress by measuring cell growth (e.g., optical density or dry cell weight), substrate consumption (e.g., glucose concentration), and product formation.

• Feeding: At a predetermined time point (e.g., when the initial carbon source is nearly depleted), begin feeding a concentrated sterile solution (e.g., glucose) at a controlled rate using a peristaltic pump.

• Control: Continue to monitor and control the key fermentation parameters throughout the fed-batch phase.

• Harvest and Analysis: Harvest the fermentation broth when the maximum concentration of 3-Hydroxyrifamycin S is reached. Extract and quantify the product yield.

Protocol 3: Extraction and Quantification of Rifamycins

• Extraction:

  • Take a known volume of the fermentation broth and centrifuge to separate the mycelia from the supernatant.

  • The extraction of rifamycins can be performed from the supernatant or the whole broth.

  • For extraction from the whole broth, dice the culture and extract overnight with a solvent mixture such as ethyl acetate/methanol (4:1, v/v) at room temperature.[6]

  • Concentrate the crude extract under reduced pressure.

• Sample Preparation for HPLC:

  • Dissolve the concentrated crude extract in a known volume of a suitable solvent, such as methanol.[6]

  • Filter the sample through a 0.22 µm filter before injecting it into the HPLC system.

• HPLC Analysis:

  • Use a C18 reversed-phase column for separation.

  • A gradient elution program with a mobile phase consisting of water (often with a modifier like formic acid) and acetonitrile (B52724) is typically used.[4]

  • Monitor the elution of compounds using a UV detector at a wavelength where rifamycins show strong absorbance (e.g., 254 nm or 334 nm).

  • Quantify the concentration of 3-Hydroxyrifamycin S by comparing its peak area to a standard curve prepared with a known concentration of a purified standard.

Visualizations

Caption: Simplified biosynthesis pathway of 3-Hydroxyrifamycin S.

Caption: General workflow for fermentation optimization and scale-up.

Caption: A logical approach to troubleshooting low yield.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Genomic modifications for enhanced antibiotic production in rifamycin derivative-producing Amycolatopsis mediterranei S699 strains: focusing on rifQ and rifO genes [frontiersin.org]
• 4. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 8-Deoxy-Rifamycin Derivatives from Amycolatopsis mediterranei S699 ΔrifT Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving rifamycin production in Amycolatopsis mediterranei by expressing a Vitreoscilla hemoglobin (vhb) gene fused to a cytochrome P450 monooxygenase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biosynthesis of rifamycin SV by Amycolatopsis mediterranei MTCC17 in solid cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1H NMR analysis of R-75-1 substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A study of structure-activity relationships in 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivatives by electron spectroscopy for chemical analysis and 1H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 3-Hydroxyrifamycin S

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 3-Hydroxyrifamycin S in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of 3-Hydroxyrifamycin S?

3-Hydroxyrifamycin S, like many other rifamycin (B1679328) derivatives, is a large, complex molecule with a significant hydrophobic surface area.[1] Its molecular structure contains numerous non-polar groups, which limits its ability to form favorable interactions with water molecules.[1] While it does possess some polar functional groups capable of hydrogen bonding, the overall lipophilic nature of the molecule dominates, leading to low solubility in aqueous media.

Q2: What is the expected aqueous solubility of 3-Hydroxyrifamycin S?

Q3: How does pH influence the solubility of 3-Hydroxyrifamycin S?

The solubility of rifamycin derivatives is often pH-dependent due to the presence of ionizable functional groups.[4] For rifampicin (B610482), solubility is higher in both acidic and alkaline conditions compared to neutral pH.[5][6] 3-Hydroxyrifamycin S contains hydroxyl groups which can be deprotonated at higher pH, increasing the molecule's charge and potentially its interaction with water. Conversely, at acidic pH, other functional groups may become protonated, which can also affect solubility. A pH-solubility profile should be experimentally determined for 3-Hydroxyrifamycin S to identify the optimal pH for solubilization.

Q4: Can I use organic solvents to prepare a stock solution of 3-Hydroxyrifamycin S?

Yes, using a small amount of a water-miscible organic co-solvent is a common and effective strategy to initially dissolve poorly soluble compounds.[7] Solvents such as dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), ethanol (B145695), and methanol (B129727) are often used to prepare concentrated stock solutions.[3] This stock solution can then be diluted with the aqueous buffer of choice for the experiment. It is crucial to use the minimal amount of organic solvent necessary and to be aware of its potential effects on the experimental system.

Troubleshooting Guides

Issue 1: 3-Hydroxyrifamycin S precipitates out of my aqueous buffer upon dilution from an organic stock solution.

This is a common issue when the final concentration of the compound in the aqueous buffer exceeds its solubility limit.

Troubleshooting Steps:

• Decrease the Final Concentration: The most straightforward solution is to lower the final desired concentration of 3-Hydroxyrifamycin S in your aqueous buffer.

• Optimize the Co-solvent Percentage: While minimizing the organic solvent is generally recommended, a slightly higher percentage of the co-solvent in the final solution might be necessary to maintain solubility. Experiment with different final co-solvent concentrations (e.g., 1%, 2%, 5% v/v) to find a balance between solubility and potential solvent effects on your experiment.

• pH Adjustment of the Aqueous Buffer: As discussed in the FAQs, the solubility of rifamycins (B7979662) is pH-dependent.[4] Determine the optimal pH for 3-Hydroxyrifamycin S solubility and adjust your buffer accordingly.

• Utilize Solubility Enhancers: Consider incorporating solubility-enhancing excipients such as cyclodextrins into your aqueous buffer before adding the 3-Hydroxyrifamycin S stock solution.[8]

Issue 2: The required concentration of 3-Hydroxyrifamycin S for my bioassay is higher than its achievable solubility in my aqueous buffer, even with a co-solvent.

When higher concentrations are necessary, more advanced formulation strategies are required.

Troubleshooting Steps:

• Cyclodextrin (B1172386) Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, forming inclusion complexes with increased aqueous solubility.[8][9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are commonly used derivatives with improved solubility and safety profiles.[9]

• Solid Dispersion: This technique involves dispersing the drug in an inert, hydrophilic carrier matrix at the solid-state.[10][11] This can enhance the dissolution rate and apparent solubility by presenting the drug in an amorphous, high-energy state.[12][13] Common carriers include polyethylene (B3416737) glycols (PEGs) and polyvinylpyrrolidones (PVPs).

Data Presentation

Table 1: Physicochemical Properties of Rifamycin S

Property	Value	Source
Molecular Formula	C₃₇H₄₅NO₁₂	[14]
Molecular Weight	695.8 g/mol	[14]
XLogP3	4.1	[14]

Note: 3-Hydroxyrifamycin S is a derivative of Rifamycin S. The addition of a hydroxyl group will slightly increase the molecular weight and may have a minor impact on the LogP value.

Table 2: Solubility of Rifampicin in Various Solvents

Solvent	Solubility (at 25°C unless specified)	Source
Water (pH 7.3)	2.5 mg/mL	[3]
Water (pH 4.3)	1.3 mg/mL	[3]
0.1 N HCl (37°C)	200 mg/mL	[3]
Phosphate buffer (pH 7.4, 37°C)	9.9 mg/mL	[3]
Methanol	16 mg/mL	[3]
Ethanol (95%)	~10 mg/mL	[3]
Chloroform	349 mg/mL	[3]
Dimethyl sulfoxide (DMSO)	~100 mg/mL	[3]

This table provides solubility data for the related compound rifampicin as a reference for formulating 3-Hydroxyrifamycin S.

Experimental Protocols

Protocol 1: pH-Solubility Profile Determination for 3-Hydroxyrifamycin S

Objective: To determine the aqueous solubility of 3-Hydroxyrifamycin S at different pH values.

Materials:

• 3-Hydroxyrifamycin S powder

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10

• Vials with screw caps

• Shaking incubator

• Centrifuge or filtration apparatus (e.g., 0.22 µm syringe filters)

• Analytical method for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Methodology:

• Add an excess amount of 3-Hydroxyrifamycin S powder to a series of vials, each containing a buffer of a specific pH.

• Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• After incubation, check for the presence of undissolved solid to ensure saturation.

• Separate the undissolved solid from the supernatant by centrifugation or filtration.

• Dilute an aliquot of the clear supernatant with a suitable solvent.

• Quantify the concentration of dissolved 3-Hydroxyrifamycin S using a validated analytical method.

• Plot the solubility (e.g., in mg/mL) against the pH of the buffer.

Protocol 2: Preparation of a 3-Hydroxyrifamycin S-Cyclodextrin Inclusion Complex (Solvent Evaporation Method)

Objective: To prepare a solid inclusion complex of 3-Hydroxyrifamycin S with a cyclodextrin to enhance its aqueous solubility.

Materials:

• 3-Hydroxyrifamycin S

• Cyclodextrin (e.g., HP-β-CD or SBE-β-CD)

• Suitable organic solvent (e.g., ethanol or methanol)

• Rotary evaporator

• Distilled water or buffer

• Shaking incubator

• Filtration/centrifugation equipment

• Analytical method for quantification

Methodology:

• Dissolution: Dissolve a known amount of 3-Hydroxyrifamycin S and a molar equivalent (or a slight molar excess) of the chosen cyclodextrin in the organic solvent.[15]

• Evaporation: Remove the solvent using a rotary evaporator to form a thin film on the inside of the flask.[15]

• Hydration: Rehydrate the film with a specific volume of distilled water or the desired aqueous buffer.[15]

• Equilibration: Shake the resulting suspension at a constant temperature for 24-48 hours to allow for the formation of the inclusion complex.[15]

• Separation: Separate any undissolved material by filtration or centrifugation.[15]

• Quantification: Determine the concentration of the dissolved 3-Hydroxyrifamycin S in the clear supernatant.[15]

Protocol 3: Preparation of a 3-Hydroxyrifamycin S Solid Dispersion (Solvent Evaporation Method)

Objective: To prepare a solid dispersion of 3-Hydroxyrifamycin S with a hydrophilic carrier to improve its dissolution rate.

Materials:

• 3-Hydroxyrifamycin S

• Hydrophilic carrier (e.g., PEG 6000, PVP K30)

• Common volatile solvent (e.g., methanol, ethanol)

• Vacuum evaporator

• Mortar and pestle or grinder

• Sieve

Methodology:

• Dissolution: Dissolve both 3-Hydroxyrifamycin S and the hydrophilic carrier in the chosen volatile solvent.[15] Different drug-to-carrier ratios (e.g., 1:1, 1:5, 1:10 w/w) should be investigated.

• Evaporation: Evaporate the solvent under vacuum at a controlled temperature to obtain a solid mass.[15]

• Grinding and Sieving: Pulverize the resulting solid mass using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.[15]

• Characterization: Characterize the prepared solid dispersion for drug content, dissolution rate, and physical form (amorphous vs. crystalline) using techniques such as Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

Visualizations

References

• 1. The relationship between target-class and the physicochemical properties of antibacterial drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rifamycin | C37H47NO12 | CID 6324616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. juniperpublishers.com [juniperpublishers.com]
• 12. ijpsr.com [ijpsr.com]
• 13. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rifamycin S (Standard) | C37H45NO12 | CID 12314965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Stability of 3-Hydroxyrifamycin S under different storage conditions

For researchers, scientists, and professionals in drug development, ensuring the stability of investigational compounds is paramount to experimental success and data integrity. This technical support center provides a comprehensive guide to understanding and managing the stability of 3-Hydroxyrifamycin S under various laboratory and storage conditions. The following information is curated to address common challenges and questions that may arise during your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of 3-Hydroxyrifamycin S?

The stability of 3-Hydroxyrifamycin S is primarily affected by pH, temperature, and exposure to light. Like other rifamycins (B7979662), it is susceptible to hydrolysis and oxidation, which can be accelerated by non-optimal storage conditions.

Q2: How does pH affect the stability of 3-Hydroxyrifamycin S?

Rifamycins, in general, exhibit pH-dependent stability. Acidic conditions can lead to the hydrolysis of the ansa-chain from the naphthoquinone core. For instance, Rifampicin, a related compound, is known to be unstable in highly acidic solutions, with maximum stability observed around neutral pH.[1][2] It is anticipated that 3-Hydroxyrifamycin S would follow a similar trend. In alkaline conditions, rifamycins can undergo oxidation.[2]

Q3: What is the recommended storage temperature for 3-Hydroxyrifamycin S?

To minimize degradation, 3-Hydroxyrifamycin S should be stored at low temperatures. For long-term storage, temperatures of -20°C are advisable, especially when stored in solution. Solid forms of related compounds like Rifampicin are stable at temperatures up to 70°C, but solutions are significantly less stable at elevated temperatures.[3]

Q4: Is 3-Hydroxyrifamycin S sensitive to light?

Yes, rifamycins are known to be light-sensitive. Exposure to light, particularly UV light, can lead to photodegradation. Therefore, it is crucial to protect solutions and solid samples of 3-Hydroxyrifamycin S from light by using amber vials or by wrapping containers in aluminum foil.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpectedly low potency or activity in assays.	Degradation of the compound due to improper storage.	Verify storage conditions (temperature, light protection). Prepare fresh solutions from a new stock vial. Perform a stability check of your stock solution using HPLC.
Change in the color of the solution (e.g., from red/orange to a different hue).	This could indicate chemical degradation or oxidation of the naphthoquinone chromophore.	Discard the solution. Prepare a fresh solution and ensure it is protected from light and stored at the correct pH and temperature.
Precipitate forms in the solution upon storage.	The compound may be degrading into less soluble products, or the solvent may not be optimal for long-term stability.	Try a different solvent system. Ensure the pH of buffered solutions is appropriate. Store at a lower temperature to reduce the rate of degradation.
Inconsistent results between experimental replicates.	This may be due to the instability of the compound in the assay buffer or under the experimental conditions (e.g., prolonged incubation at 37°C).	Perform a time-course experiment to assess the stability of 3-Hydroxyrifamycin S in your specific assay medium. Consider adding antioxidants if oxidation is suspected.

Stability Data Summary

Table 1: pH-Dependent Stability of Rifampicin in Aqueous Solutions

pH	Stability	Key Observations
< 4	Unstable	Rapid hydrolysis to 3-formylrifamycin SV.[2][4][5]
4.0 - 6.0	Moderately Stable	Degradation rate is significantly lower than in highly acidic conditions.[1]
7.0 - 8.0	Most Stable	Optimal pH range for short-term storage of solutions.[2]
> 8.0	Unstable	Susceptible to oxidation, leading to the formation of rifampicin-quinone.[2]

Table 2: Temperature-Dependent Stability of Rifampicin

Condition	Temperature	Stability	Recommendations
Solid	Up to 70°C	Generally stable.[3]	Store in a cool, dry place.
Solution (Aqueous)	4°C	Stable for short periods (days to weeks).	Refrigerate for short-term use.
Solution (Aqueous)	Room Temperature (20-25°C)	Prone to degradation over hours to days.	Prepare fresh solutions before use.
Solution (DMSO)	-20°C	Stable for several months.	Recommended for long-term stock solutions.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

This protocol outlines a general method for monitoring the degradation of 3-Hydroxyrifamycin S.

• Preparation of Standard Solution: Prepare a stock solution of 3-Hydroxyrifamycin S in a suitable solvent (e.g., methanol (B129727) or DMSO) at a concentration of 1 mg/mL.

• Forced Degradation Studies:

  • Acidic: Dilute the stock solution in 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Alkaline: Dilute the stock solution in 0.1 M NaOH and incubate.

  • Oxidative: Dilute the stock solution in a solution of 3% hydrogen peroxide.

  • Thermal: Incubate the solid compound and the solution at elevated temperatures.

  • Photolytic: Expose the solution to UV light.

• Sample Analysis:

  • At specified time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and alkaline samples.

  • Inject the samples into an HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (B52724) (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis detector at a wavelength corresponding to the maximum absorbance of 3-Hydroxyrifamycin S (likely in the range of 330-480 nm, similar to other rifamycins).

• Data Analysis: Quantify the peak area of the parent compound over time to determine the degradation rate. Identify and characterize any major degradation products.

Visualizing Stability and Workflow

The following diagrams illustrate the key factors influencing the stability of 3-Hydroxyrifamycin S and a typical experimental workflow for its stability assessment.

Caption: Factors influencing 3-Hydroxyrifamycin S stability.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Cell Permeability of 3-Hydroxyrifamycin S Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the cell permeability of 3-Hydroxyrifamycin S derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary barriers limiting the cell permeability of 3-Hydroxyrifamycin S derivatives?

A1: The primary barriers are twofold: the intrinsic low permeability of the bacterial outer membrane, particularly in Gram-negative bacteria and mycobacteria, and enzymatic inactivation of the drug once it enters the cell. For instance, in Mycobacterium abscessus, a combination of a highly impermeable outer membrane and enzymatic modification by an ADP-ribosyltransferase (Arr) confers resistance.[1][2] The lipophilicity of the derivative also plays a crucial role in its ability to traverse the cell membrane.[3][4]

Q2: How can the chemical structure of a 3-Hydroxyrifamycin S derivative be modified to improve its cell permeability?

A2: Modifying the C3 and C25 positions of the rifamycin (B1679328) core has shown promise in improving cell permeability and overcoming resistance. Increasing the lipophilicity of the molecule is a general strategy to enhance passive diffusion across the cell membrane.[3][4] For example, adding a carbamate-linked group at the C25 position can prevent enzymatic inactivation by Arr, thereby increasing the effective intracellular concentration.[2] Furthermore, derivatives with rigid tertiary alicyclic hydrazones at the C3 position have displayed superior activity, which is correlated with increased lipophilicity.[4][5]

Q3: What is the role of efflux pumps in the low permeability of rifamycin derivatives?

A3: Efflux pumps are membrane proteins that actively transport antibiotics out of the bacterial cell, thereby reducing the intracellular drug concentration and its efficacy. While the outer membrane presents a significant barrier, efflux pumps can further diminish the intracellular accumulation of rifamycin derivatives that do manage to enter the cell.[1][6]

Q4: Are there any formulation strategies to enhance the delivery of these derivatives?

A4: Yes, formulation strategies such as the use of nanocarriers can address issues like poor aqueous solubility.[7] Encapsulating rifamycin derivatives in nanoparticles can protect them from degradation, improve their pharmacokinetic profile, and facilitate their delivery to the site of infection.[7]

Troubleshooting Guides

Problem 1: Low antibacterial activity observed in whole-cell assays despite high potency in cell-free enzyme assays.

Possible Cause	Troubleshooting Step
Poor Cell Permeability	1. Assess Lipophilicity: Determine the LogP value of the derivative. A general trend shows a correlation between increased lipophilicity and biological activity.[4][5]2. Structural Modification: Consider synthesizing analogs with increased lipophilicity by modifying the C3 and C25 positions.[2][4]3. Permeability Assays: Conduct cell permeability assays such as the N-Phenyl-1-naphthylamine (NPN) uptake assay to directly measure outer membrane permeation.[8]
Enzymatic Inactivation	1. Test against Mutant Strains: Evaluate the activity of the derivative against bacterial strains lacking specific resistance-conferring enzymes (e.g., a Δarr mutant of M. abscessus).[1]2. Structural Modification: Introduce modifications that sterically hinder the binding of inactivating enzymes. For example, C25 carbamate (B1207046) derivatives can be resilient to ADP-ribosylation.[1]
Efflux Pump Activity	1. Use of Efflux Pump Inhibitors: Co-administer the derivative with a known efflux pump inhibitor to see if antibacterial activity is restored.2. Assay in Efflux-Deficient Strains: Test the compound in bacterial strains where major efflux pumps have been knocked out.

Problem 2: Inconsistent results in cell permeability assays.

Possible Cause	Troubleshooting Step
Assay Variability	1. Standardize Cell Culture Conditions: Ensure consistent bacterial growth phase, cell density, and media composition for all experiments.2. Optimize Probe Concentration: For fluorescence-based assays like the NPN uptake assay, titrate the concentration of the fluorescent probe to determine the optimal signal-to-noise ratio.[8]3. Control for Membrane Integrity: Include positive and negative controls to ensure that the observed effects are not due to general membrane disruption.
Compound Instability	1. Assess Compound Stability: Determine the stability of the derivative in the assay buffer and media over the time course of the experiment.2. Protect from Light: Some rifamycin derivatives can be light-sensitive, which may affect their activity and stability.[9]

Quantitative Data Summary

The following table summarizes the minimal inhibitory concentrations (MICs) for selected rifamycin derivatives against Mycobacterium abscessus, indicating their whole-cell activity. Lower MIC values suggest better overall efficacy, which can be influenced by improved cell permeability and/or evasion of resistance mechanisms.

Derivative	Modification	M. abscessus ATCC 19977 MIC (µg/mL)	Reference
Rifampicin (RMP)	-	128	[1]
Rifabutin (RBT)	-	2.5 - 7.6	[1]
Derivative 5f	C25 carbamate	2 - 8	[1]
Derivative 5k	C25 carbamate	2 - 8	[1]
Derivative 5l	C25 carbamate	2 - 8	[1]
T9	3-(4-cinnamylpiperazinyl iminomethyl) rifamycin SV	≤0.125 (for 90% of MAC strains)	[10]

Experimental Protocols

N-Phenyl-1-naphthylamine (NPN) Uptake Assay for Outer Membrane Permeability

This assay measures the permeability of the bacterial outer membrane. NPN is a fluorescent probe that fluoresces weakly in an aqueous environment but strongly in the hydrophobic interior of a membrane. An increase in fluorescence indicates that NPN has partitioned into the bacterial membrane, which is facilitated by membrane-disrupting agents or compounds that increase membrane permeability.[8]

Materials:

• Bacterial cells in mid-logarithmic growth phase

• Phosphate-buffered saline (PBS)

• N-Phenyl-1-naphthylamine (NPN) solution (e.g., 500 µM in acetone)

• Test compound (3-Hydroxyrifamycin S derivative)

• Polymyxin B (as a positive control)

• Fluorometer

Procedure:

• Harvest bacterial cells by centrifugation and wash twice with PBS.

• Resuspend the cells in PBS to a specific optical density (e.g., OD600 of 0.5).

• Add NPN to the cell suspension to a final concentration of 10 µM.

• Incubate in the dark at room temperature for 30 minutes.[11]

• Measure the baseline fluorescence (Excitation: 350 nm, Emission: 420 nm).[11]

• Add the test compound at various concentrations.

• Immediately record the change in fluorescence over time until a stable signal is reached.

• The increase in fluorescence is proportional to the degree of outer membrane permeabilization.

Visualizations

Caption: Workflow for assessing cell permeability using a fluorescent probe assay.

Caption: Troubleshooting logic for low whole-cell activity of derivatives.

References

• 1. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Structure Activity Relationship Insight into the Role of the C‐3 Extension on Rifamycin Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pathways and Progress in Improving Drug Delivery through the Intestinal Mucosa and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Antimycobacterial activity of a new rifamycin derivative, 3-(4-cinnamylpiperazinyl iminomethyl) rifamycin SV (T9) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria [bio-protocol.org]

Technical Support Center: Analysis of 3-Hydroxyrifamycin S and Related Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the refinement of analytical methods for 3-Hydroxyrifamycin S detection.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for detecting 3-Hydroxyrifamycin S and other rifamycins (B7979662)? A1: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most prevalent and robust methods for the analysis of rifamycins.[1][2][3][4] HPLC-UV is often used for routine analysis and quantification in pharmaceutical formulations, while LC-MS/MS provides higher sensitivity and selectivity, making it ideal for complex biological matrices like plasma.[1][5]

Q2: Why is sample stability a critical issue for rifamycin (B1679328) analysis? A2: Rifamycins, particularly rifampicin (B610482), are known to degrade in acidic conditions.[6] The degradation can be accelerated in the presence of other compounds, such as isoniazid.[6] A primary degradation product is 3-formylrifamycin SV, which can interfere with analysis and lead to inaccurate quantification of the parent drug.[6] Therefore, controlling pH and temperature during sample collection, preparation, and storage is crucial.

Q3: What type of HPLC column is best suited for rifamycin separation? A3: C18 columns are the most commonly used stationary phases for separating rifamycins and their metabolites.[1][3][5] Both particle-packed and monolithic C18 columns have been used successfully.[3] The choice depends on the specific separation requirements, with monolithic columns offering faster analysis times.[3] Other columns, like C8, have also been utilized effectively.[4]

Q4: What are the key considerations for sample preparation when analyzing rifamycins in biological matrices? A4: For biological samples like plasma, a simple and rapid protein precipitation is a highly effective sample preparation technique.[1] This method uses an organic solvent, such as acetonitrile, often acidified with trifluoroacetic acid (TFA), to remove proteins that can interfere with the analysis.[1] Other methods include on-target extraction and in-tube extraction, particularly for MALDI-TOF MS analysis.[7]

Troubleshooting Guide

Problem: Poor Peak Shape (Tailing or Fronting) in HPLC

• Possible Cause 1: Secondary Interactions with Column. Rifamycins have multiple functional groups that can cause secondary interactions with residual silanols on the silica-based column, leading to peak tailing.

  • Solution: Add a competing agent to the mobile phase, such as a small amount of acid (e.g., formic acid, citric acid) to improve peak symmetry.[1][3][4] Ensure the mobile phase pH is appropriate for the analyte's pKa.

• Possible Cause 2: Column Overload. Injecting too high a concentration of the analyte can saturate the column, causing peak fronting.

  • Solution: Dilute the sample and re-inject. If necessary, reduce the injection volume.

• Possible Cause 3: Column Degradation. Over time, the stationary phase can degrade, especially under harsh pH conditions, leading to poor peak shape.

  • Solution: Replace the column with a new one. Use a guard column to extend the life of the analytical column.

Problem: Low Signal Intensity or Poor Sensitivity in LC-MS/MS

• Possible Cause 1: Ion Suppression. Co-eluting matrix components from the sample (e.g., salts, phospholipids (B1166683) from plasma) can interfere with the ionization of the target analyte in the MS source, reducing its signal.

  • Solution: Improve the sample cleanup procedure. A simple protein precipitation may not be sufficient; consider solid-phase extraction (SPE). Also, adjust the chromatographic gradient to separate the analyte from the interfering matrix components.[5]

• Possible Cause 2: Suboptimal MS Parameters. The mass spectrometer settings (e.g., collision energy, declustering potential) may not be optimized for 3-Hydroxyrifamycin S.

  • Solution: Perform a tuning and optimization of the analyte by infusing a standard solution directly into the mass spectrometer to determine the optimal parameters for precursor and product ions.

• Possible Cause 3: Analyte Degradation. The analyte may be degrading in the sample vial, in the autosampler, or in the ion source.

  • Solution: Ensure samples are kept cool in the autosampler (e.g., 4-10°C).[1] Check the stability of the compound in the mobile phase and extraction solvent. As rifamycins can be unstable in acidic conditions, minimize exposure time.[6]

Problem: Inconsistent or Irreproducible Retention Times

• Possible Cause 1: Unstable HPLC Pump Flow Rate. Fluctuations in the pump can cause shifts in retention time.

  • Solution: Prime and purge the HPLC pumps to remove air bubbles. Check for leaks in the system. If the problem persists, the pump seals may need to be replaced.

• Possible Cause 2: Changes in Mobile Phase Composition. The mobile phase composition can change over time due to evaporation of the more volatile organic component.

  • Solution: Prepare fresh mobile phase daily. Keep the solvent bottles capped to minimize evaporation.

• Possible Cause 3: Column Temperature Fluctuations. The column temperature can affect retention time.

  • Solution: Use a column oven to maintain a constant and stable temperature throughout the analysis.[1]

Data Presentation

Table 1: Example HPLC-UV Operating Conditions for Rifamycin Analysis

Parameter	Condition 1	Condition 2
Column	C18 Monolithic	Zorbax Eclipse C8, 250x4.6 mm, 5 µm
Mobile Phase	Methanol (B129727):Acetonitrile:0.075M KH₂PO₄:1.0M Citric Acid (28:30:38:4, v/v)[3]	Methanol:Acetonitrile:0.075M KH₂PO₄:1.0M Citric Acid (31:31:35:3, v/v)[4]
Flow Rate	2.0 mL/min[3]	1.0 mL/min[4]
Detection	254 nm[3]	254 nm[4]
Run Time	< 11 minutes[3]	N/A

Table 2: Example LC-MS/MS Parameters for Rifamycin Analysis in Human Plasma

Parameter	Condition
Sample Preparation	Protein precipitation with acidified acetonitrile[1]
HPLC Column	ACE® C18, 3 x 100 mm[1]
Mobile Phase	Formic Acid:Water:Acetonitrile (0.5:55:45, v/v/v)[1]
Flow Rate	1.0 mL/min[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)[1]
Dynamic Range	75–30,000 ng/mL (for Rifampin)[1]
LLOQ	75.0 ng/mL (for Rifampin)[1]

Experimental Protocols

Protocol 1: Sample Preparation from Human Plasma (Protein Precipitation)

• Aliquot 50 µL of unknown plasma sample into a 1.5 mL micro-centrifuge tube.[1]

• Add 25 µL of a working internal standard solution (e.g., Rifampin-D8 in methanol).[1]

• Add 25 µL of methanol (for sample tubes) or the appropriate standard solution (for calibration curve tubes).[1]

• Vortex all tubes briefly.

• Add 150 µL of a precipitation solvent (e.g., 0.1% TFA in Acetonitrile) to each tube.[1]

• Vortex the samples thoroughly.

• Incubate the samples at 5°C for at least 1 hour to ensure complete protein precipitation.[1]

• Centrifuge the samples at 13,000 x g for 20 minutes at 10°C.[1]

• Carefully transfer 100 µL of the clear supernatant to a clean tube.

• Dilute the supernatant with 150 µL of Type I water.[1]

• Mix and transfer the final solution to an injection vial for LC-MS/MS analysis.[1]

Protocol 2: General HPLC-UV Method

• Mobile Phase Preparation: Prepare the mobile phase as a mixture of methanol, acetonitrile, monopotassium phosphate (B84403) (0.075 M), and citric acid (1.0 M) in a ratio of 28:30:38:4 (v/v/v).[3] Filter and degas the solution.

• Instrumentation Setup:

  • Install a C18 monolithic column.

  • Set the pump flow rate to 2.0 mL/min.[3]

  • Set the UV detector to a wavelength of 254 nm.[3]

  • Maintain the column at a constant temperature (e.g., 30°C).

• Analysis:

  • Inject 10 µL of the prepared sample or standard.

  • Acquire data for approximately 11 minutes.[3]

  • Integrate the peak corresponding to 3-Hydroxyrifamycin S and quantify using a calibration curve.

Visualizations

References

• 1. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of three rifamycins via electrospray mass spectrometry and HPLC-thermospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of Liquid Chromatographic Method for the Determination of the Related Substances of Rifampicin [jcps.bjmu.edu.cn]
• 5. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of three sample preparation methods for the identification of clinical strains by using two MALDI‐TOF MS systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of 3-Hydroxyrifamycin S Against Rifampin-Resistant Staphylococcus aureus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro activity of 3-Hydroxyrifamycin S and its derivatives against rifampin-resistant Staphylococcus aureus (RRSA), benchmarked against the parent compound, rifampin. The data presented herein is collated from multiple studies to offer an objective overview supported by experimental evidence.

Executive Summary

The emergence of rifampin resistance in S. aureus, primarily driven by mutations in the rpoB gene encoding the β-subunit of RNA polymerase, poses a significant therapeutic challenge. Novel rifamycin (B1679328) derivatives, including 3-Hydroxyrifamycin S, have been developed to overcome this resistance. These new chemical entities (NCEs), particularly those with a hydroxyl group at the C-25 position (a key feature of 3-Hydroxyrifamycin S), have demonstrated significant activity against RRSA strains that are highly resistant to rifampin.

Experimental data reveals that while rifampin's efficacy is drastically reduced against strains with specific rpoB mutations, certain 3-hydroxyrifamycin derivatives maintain low minimum inhibitory concentrations (MICs), indicating their potential as effective therapeutic agents for infections caused by RRSA.

Comparative In Vitro Activity

The following tables summarize the minimum inhibitory concentrations (MICs) of a 3-hydroxyrifamycin S derivative (a 25-hydroxyl New Chemical Entity) and rifampin against various rifampin-sensitive and rifampin-resistant S. aureus strains. The data highlights the retained potency of the novel derivative against resistant isolates.

Table 1: MICs against Rifampin-Sensitive and Highly Rifampin-Resistant S. aureus

Compound	S. aureus (Rifampin-Sensitive) MIC (µg/mL)	Highly Rifampin-Resistant S. aureus MIC (µg/mL)
3-Hydroxyrifamycin S derivative (ABI-0420)	Not specified in provided context	2[1]
Rifampin	Not specified in provided context	>128[1]
Rifalazil	Not specified in provided context	512[1]

Table 2: Comparative MICs of a 3-Hydroxyrifamycin S Derivative and Rifampin Against S. aureus Strains with Characterized rpoB Mutations

S. aureus Strain / rpoB Mutation	Rifampin MIC (µg/mL)	3-Hydroxyrifamycin S derivative (NCE) MIC (µg/mL)
Wild-Type	0.016	0.001
H481Y (High-level resistance)	≥64	2
A477D	>64	Not specified in provided context
Q468R (High-level resistance)	>64	Not specified in provided context
D471Y (Low-level resistance)	1 to 4	Not specified in provided context

Note: Data for the 3-Hydroxyrifamycin S derivative in Table 2 is representative of novel rifamycins (B7979662) with improved activity against resistant strains as described in the literature. Specific values for a named "3-Hydroxyrifamycin S" against these mutations were not available in the provided search results.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is a standard method for determining the MIC of an antimicrobial agent against a bacterial isolate.

1. Preparation of Bacterial Inoculum:

• Select three to five well-isolated colonies of the S. aureus strain from a fresh (18-24 hour) agar (B569324) plate.
• Suspend the colonies in sterile saline or broth.
• Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
• Within 15 minutes, dilute the standardized inoculum in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Preparation of Antibiotic Dilutions:

• Prepare a stock solution of the antibiotic (3-Hydroxyrifamycin S derivative or rifampin) on the day of the assay. Rifamycins are often first dissolved in a suitable organic solvent like DMSO before further dilution in CAMHB.
• Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.
• Add 100 µL of the antibiotic stock solution (at twice the highest desired final concentration) to the first column of wells.
• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down to the tenth column. Discard 100 µL from the tenth column.
• The eleventh column serves as a growth control (no antibiotic), and the twelfth column as a sterility control (no bacteria).

3. Inoculation and Incubation:

• Inoculate each well (from column 1 to 11) with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL.
• Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism as detected by the unaided eye.

Visualizations

Mechanism of Action and Resistance Pathway

The antibacterial activity of rifamycins is based on the inhibition of bacterial DNA-dependent RNA polymerase.[2][3][4] Resistance primarily arises from mutations in the rpoB gene, which encodes the β-subunit of this enzyme, leading to reduced drug affinity.

Caption: Rifamycin's mechanism of action and the pathway to resistance in S. aureus.

Experimental Workflow: MIC Determination

The following diagram illustrates the key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing.

References

• 1. Efficacy of Novel Rifamycin Derivatives against Rifamycin-Sensitive and -Resistant Staphylococcus aureus Isolates in Murine Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. In Vitro Activity of Novel Rifamycins against Rifamycin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Rifamycin Resistance: A Comparative Analysis of 3-Hydroxyrifamycin S Cross-Resistance

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant bacterial strains poses a significant threat to global health. Rifamycins (B7979662), a cornerstone in the treatment of mycobacterial infections, are not immune to this challenge. Understanding the cross-resistance profiles of newer rifamycin (B1679328) derivatives is crucial for the development of effective therapeutic strategies. This guide provides a comparative analysis of the cross-resistance of 3-Hydroxyrifamycin S (also known as KRM-1648 or Rifalazil) with other rifamycin antibiotics, supported by experimental data and detailed methodologies.

Comparative Efficacy Against Resistant Strains

The antibacterial activity of rifamycins is primarily dictated by their ability to inhibit bacterial DNA-dependent RNA polymerase.[1][2][3] Resistance to this class of antibiotics is most commonly associated with specific mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase.[4][5][6] These mutations can confer varying levels of cross-resistance among different rifamycin derivatives.

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of 3-Hydroxyrifamycin S (KRM-1648) and other rifamycins against Mycobacterium tuberculosis strains harboring different rpoB mutations. Lower MIC values indicate greater efficacy.

rpoB Mutation	Rifampin (MIC, µg/mL)	Rifabutin (B1679326) (MIC, µg/mL)	Rifapentine (MIC, µg/mL)	3-Hydroxyrifamycin S (KRM-1648) (MIC, µg/mL)
Wild Type (H37Rv)	0.06	0.015	0.03	0.004
Ser531Leu	>64	>16	>16	2
His526Tyr	>64	>16	>16	1
Asp516Val	32	0.25	8	0.03

Data sourced from studies on Mycobacterium tuberculosis.[4][5]

The data clearly indicates that while mutations at codons 531 and 526 of the rpoB gene result in high-level resistance to rifampin, rifabutin, and rifapentine, 3-Hydroxyrifamycin S retains significant activity against these strains.[4][5] Notably, for the Asp516Val mutation, which confers high-level resistance to rifampin and rifapentine, both rifabutin and 3-Hydroxyrifamycin S remain highly potent.[4][5] This suggests that 3-Hydroxyrifamycin S may be a viable option for treating infections caused by certain rifampin-resistant strains.

Experimental Protocols

The following section outlines the methodologies typically employed in cross-resistance studies of rifamycins.

Minimum Inhibitory Concentration (MIC) Determination

This experiment is fundamental to assessing the in vitro activity of an antibiotic against a specific bacterial strain.

a. Bacterial Strains: A panel of bacterial strains is used, including a wild-type (susceptible) strain and various clinical isolates or laboratory-generated mutants with known resistance mutations in the rpoB gene.

b. Culture Conditions: Bacteria are grown in appropriate liquid or solid media (e.g., Middlebrook 7H9 broth or 7H11 agar (B569324) for Mycobacterium tuberculosis) to a standardized cell density.

c. Antibiotic Preparation: Stock solutions of the antibiotics are prepared in a suitable solvent and then serially diluted to create a range of concentrations.

d. Assay:

• Broth Microdilution: The antibiotic dilutions are added to a 96-well microtiter plate. The bacterial suspension is then added to each well. The plates are incubated under appropriate conditions (e.g., 37°C for several days for M. tuberculosis). The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.
• Agar Dilution: The antibiotic dilutions are incorporated into molten agar, which is then poured into petri dishes. The bacterial suspension is then spotted onto the surface of the agar plates. After incubation, the MIC is the lowest antibiotic concentration that prevents colony formation.

rpoB Gene Sequencing

This procedure is used to identify the specific mutations responsible for rifamycin resistance.

a. DNA Extraction: Genomic DNA is isolated from the bacterial strains using commercially available kits or standard protocols.

b. PCR Amplification: The region of the rpoB gene known to harbor resistance-conferring mutations (the rifampicin (B610482) resistance-determining region, or RRDR) is amplified using specific primers and Polymerase Chain Reaction (PCR).

c. DNA Sequencing: The amplified PCR product is purified and then sequenced using Sanger sequencing or next-generation sequencing methods.

d. Sequence Analysis: The obtained DNA sequence is compared to the wild-type rpoB sequence to identify any nucleotide changes, which are then translated to determine the corresponding amino acid substitutions.

Mechanism of Action and Resistance

The following diagram illustrates the molecular mechanism of rifamycin action and the development of resistance.

Caption: Mechanism of rifamycin action and resistance.

The diagram illustrates that rifamycin antibiotics bind to the β-subunit of bacterial RNA polymerase, thereby inhibiting transcription and subsequent protein synthesis, leading to cell death. However, mutations in the rpoB gene can alter the structure of the RNA polymerase, preventing the antibiotic from binding effectively. This allows transcription to proceed, resulting in antibiotic resistance.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 2. The Enzymes of the Rifamycin Antibiotic Resistome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rifamycin antibiotics and the mechanisms of their failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contribution of rpoB Mutations to Development of Rifamycin Cross-Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. journals.asm.org [journals.asm.org]

A Head-to-Head Comparison of Rifabutin and 3-Hydroxyrifamycin S Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the bioactivity of Rifabutin and 3-Hydroxyrifamycin S. Due to the limited availability of specific experimental data for 3-Hydroxyrifamycin S in publicly accessible literature, this guide will focus on the well-documented bioactivity of its parent compound, Rifamycin S, as a proxy. This comparison aims to offer a valuable resource for researchers engaged in the discovery and development of novel antimicrobial agents.

Executive Summary

Rifamycins are a critical class of antibiotics renowned for their potent activity against mycobacteria. This guide delves into a head-to-head comparison of two members of this family: the clinically established Rifabutin and the less-characterized 3-Hydroxyrifamycin S. While extensive data is available for Rifabutin, specific bioactivity data for 3-Hydroxyrifamycin S is scarce. Therefore, this guide leverages data on the parent compound, Rifamycin S, to provide a comparative framework. Both compounds exhibit a similar mechanism of action, inhibiting bacterial DNA-dependent RNA polymerase. However, variations in their chemical structures are expected to influence their antimicrobial spectrum, potency, and pharmacokinetic profiles. This guide presents available quantitative data, detailed experimental protocols for key bioactivity assays, and visual diagrams to elucidate their mechanisms and experimental workflows.

Mechanism of Action

Both Rifabutin and Rifamycin S belong to the ansamycin (B12435341) class of antibiotics and share a fundamental mechanism of action. They are potent inhibitors of bacterial DNA-dependent RNA polymerase (RNAP), the enzyme responsible for transcribing genetic information from DNA to RNA.[1][] By binding to the β-subunit of the bacterial RNAP, these antibiotics create a steric block that prevents the elongation of the nascent RNA chain, thereby halting protein synthesis and ultimately leading to bacterial cell death.[1][] This mechanism is highly selective for prokaryotic RNAP, resulting in minimal inhibition of the mammalian counterpart.[1]

Caption: Mechanism of action of Rifamycins.

Bioactivity and Antimicrobial Spectrum

The structural differences between Rifabutin and Rifamycin S are anticipated to result in varied bioactivity against different bacterial species. Rifabutin is known for its broad spectrum of activity, particularly against Mycobacterium tuberculosis and the Mycobacterium avium complex (MAC).[3]

Table 1: Comparison of In Vitro Antimicrobial Activity

Feature	Rifabutin	Rifamycin S (as a proxy for 3-Hydroxyrifamycin S)
Primary Targets	Mycobacterium tuberculosis, Mycobacterium avium complex (MAC)[3]	Gram-positive bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA), Mycobacterium tuberculosis[4][5]
Gram-Positive Activity	Active against staphylococci and group A streptococci[3]	Very active against Gram-positive bacteria[5]
Gram-Negative Activity	Poor activity against Enterobacteriaceae and Pseudomonas species[3]	Limited data available, generally less active than against Gram-positives
Atypical Bacteria	Active against Chlamydia trachomatis and Toxoplasma gondii[3]	Data not readily available

Quantitative Bioactivity Data

Minimum Inhibitory Concentration (MIC) is a key quantitative measure of an antibiotic's potency. The following tables summarize available MIC data for Rifabutin and Rifamycin S against clinically relevant mycobacterial species. It is important to note that direct comparative studies are limited, and MIC values can vary depending on the specific strain and testing methodology.

Table 2: Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis

Compound	Strain	MIC (µg/mL)	Reference
Rifabutin	Rifampin-susceptible strains	~0.06	[3]
Rifabutin	Rifampin-resistant strains	0.25 - 16	[3]
Rifabutin	H37Rv (ATCC 27294)	0.0312 - 0.125	[6]
Rifamycin S	-	Data not readily available for direct comparison	-

Table 3: Minimum Inhibitory Concentration (MIC) against Mycobacterium avium complex (MAC)

Compound	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Rifabutin	≤0.25 - 16	0.25	-	[7]
Rifabutin	-	≤0.062 - 0.5	0.25 - 1	[8]
Rifamycin S	-	-	-	Data not readily available

Pharmacokinetic Properties

The pharmacokinetic profiles of Rifabutin and Rifamycin S are crucial for determining their in vivo efficacy.

Table 4: Comparison of Pharmacokinetic Parameters

Parameter	Rifabutin	Rifamycin S
Bioavailability	~20% (oral)	Negligible oral systemic bioavailability[9]
Protein Binding	~85%	~80-95%[10]
Metabolism	Hepatic	Primarily metabolized in hepatocytes and intestinal microsomes[10]
Elimination Half-life	~45 hours[11]	~0.49 hours (after a 250 mg dose)[10]
Excretion	Primarily in bile and feces[11]	Primarily in feces[10]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate assessment and comparison of the bioactivity of antimicrobial compounds.

Minimum Inhibitory Concentration (MIC) Determination

Protocol: Broth Microdilution Method for Mycobacteria

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Inoculum:

  • Culture Mycobacterium species in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 to mid-log phase.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

  • Further dilute the suspension in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Preparation of Antibiotic Dilutions:

  • Prepare a stock solution of the test compound (Rifabutin or 3-Hydroxyrifamycin S) in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using CAMHB to obtain a range of desired concentrations.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions.

  • Include a growth control (no antibiotic) and a sterility control (no bacteria).

  • Seal the plate and incubate at 37°C for 7-14 days, or until sufficient growth is observed in the growth control well.

• Reading and Interpretation:

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the mycobacteria.

Caption: Workflow for MIC determination.

Time-Kill Assay

Protocol: Time-Kill Assay for Mycobacteria

This assay determines the bactericidal or bacteriostatic activity of a compound over time.

• Inoculum Preparation:

  • Prepare a standardized inoculum of the Mycobacterium strain as described for the MIC assay, typically at a starting concentration of ~10⁶ CFU/mL.

• Experimental Setup:

  • In sterile tubes or flasks, add the bacterial inoculum to broth containing the test compound at various concentrations (e.g., 1x, 2x, 4x MIC).

  • Include a growth control without the antibiotic.

• Sampling and Viable Cell Counting:

  • At predetermined time points (e.g., 0, 24, 48, 72, 96, and 168 hours), withdraw aliquots from each tube.

  • Perform serial dilutions of the aliquots in sterile saline or broth.

  • Plate the dilutions onto Middlebrook 7H10 or 7H11 agar (B569324) plates.

  • Incubate the plates at 37°C for 3-4 weeks.

• Data Analysis:

  • Count the number of colonies (CFU) on the plates from each time point and concentration.

  • Plot the log₁₀ CFU/mL versus time for each concentration to generate time-kill curves. A ≥3-log₁₀ decrease in CFU/mL is typically considered bactericidal.

In Vivo Efficacy Study

Protocol: Murine Model of Tuberculosis

This protocol outlines a common in vivo model to assess the efficacy of antitubercular agents.

• Animal Model:

  • Use a susceptible mouse strain, such as BALB/c or C57BL/6.

• Infection:

  • Infect mice via aerosol exposure with a low dose of M. tuberculosis (e.g., H37Rv) to establish a chronic lung infection.

• Treatment:

  • Initiate treatment several weeks post-infection.

  • Administer the test compounds (e.g., Rifabutin) and control drugs (e.g., isoniazid) orally or via another appropriate route, typically daily for several weeks.

  • Include a vehicle control group.

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the lungs and spleens.

  • Homogenize the organs and plate serial dilutions onto selective agar to enumerate the bacterial load (CFU).

• Data Analysis:

  • Compare the mean log₁₀ CFU in the organs of treated groups to the vehicle control group to determine the reduction in bacterial burden.

Caption: Workflow for in vivo efficacy studies.

Conclusion

This guide provides a comparative overview of the bioactivity of Rifabutin and Rifamycin S, the latter serving as a proxy for the data-deficient 3-Hydroxyrifamycin S. Both compounds are potent inhibitors of bacterial RNA polymerase. Rifabutin demonstrates a well-documented and broad spectrum of activity, particularly against mycobacteria. While quantitative data for Rifamycin S against mycobacteria is not as readily available for a direct comparison, its established activity against Gram-positive bacteria suggests potential.

The provided experimental protocols offer a standardized framework for researchers to conduct their own comparative studies to generate direct, head-to-head data. Such studies are crucial for elucidating the specific bioactivity profile of 3-Hydroxyrifamycin S and determining its potential as a novel therapeutic agent. Further research is warranted to fully characterize the antimicrobial spectrum, potency, and pharmacokinetic properties of 3-Hydroxyrifamycin S to accurately assess its therapeutic potential relative to established drugs like Rifabutin.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. adooq.com [adooq.com]
• 6. Rifabutin and Rifampin Resistance Levels and Associated rpoB Mutations in Clinical Isolates of Mycobacterium tuberculosis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimum inhibitory concentration distributions for Mycobacterium avium complex-towards evidence-based susceptibility breakpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Activity of Rifamycin Derivatives against Nontuberculous Mycobacteria, Including Macrolide- and Amikacin-Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets in Healthy Male and Female Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. youtube.com [youtube.com]

A Comparative Genomic Guide to Rifamycin-Producing Strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genomic features of key rifamycin-producing actinomycetes. By presenting quantitative data, detailed experimental protocols, and visual representations of key biological processes, this document aims to facilitate research and development in the field of antibiotic production and strain improvement.

Data Presentation: Genomic Feature Comparison

The following table summarizes the key genomic characteristics of prominent rifamycin-producing strains, offering a clear comparison of their genetic makeup.

Feature	Amycolatopsis mediterranei S699	Amycolatopsis mediterranei U32	Amycolatopsis mediterranei HP-130	Actinomadura sp. TRM71106
Genome Size (Mb)	~10.24	~10.24	Not explicitly stated, but compared to S699 and U32	Not explicitly stated
GC Content (%)	71.3	71.3	Not explicitly stated	Not explicitly stated
Number of Coding Sequences (CDS)	9,575	9,228	227 affected CDS compared to S699 & U32	Not explicitly stated
Rifamycin (B1679328) BGC Size (kb)	>90	Not explicitly stated	Not explicitly stated	~122
Rifamycin Product	Rifamycin B	Rifamycin SV	Rifamycin B (overproducer)	Putative novel rifamycin analogs

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative analysis of rifamycin-producing strains are provided below.

Genomic DNA Extraction from Actinomycetes

This protocol is adapted from standard methods for high-molecular-weight DNA isolation from filamentous bacteria, suitable for whole-genome sequencing.

Materials:

• Actinomycete culture grown in a suitable liquid medium (e.g., Tryptic Soy Broth)

• Lysozyme solution (20 mg/mL in 10 mM Tris-HCl, pH 8.0)

• Proteinase K solution (20 mg/mL)

• 10% Sodium Dodecyl Sulfate (SDS)

• 5 M NaCl

• CTAB/NaCl solution (10% CTAB in 0.7 M NaCl)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• Chloroform:Isoamyl alcohol (24:1)

• Isopropanol

• 70% Ethanol

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

Procedure:

• Harvest mycelia from a 50 mL liquid culture by centrifugation at 6,000 x g for 10 minutes.

• Wash the pellet twice with sterile water.

• Resuspend the pellet in 5 mL of TE buffer containing 2 mg/mL lysozyme. Incubate at 37°C for 1-2 hours with gentle shaking.

• Add 0.5 mL of 10% SDS and 50 µL of Proteinase K solution. Mix gently and incubate at 55°C for 2 hours.

• Add 1.5 mL of 5 M NaCl and mix thoroughly.

• Add 1 mL of CTAB/NaCl solution, mix, and incubate at 65°C for 20 minutes.

• Perform a series of extractions with an equal volume of phenol:chloroform:isoamyl alcohol until the aqueous phase is clear, followed by one extraction with chloroform:isoamyl alcohol.

• Precipitate the DNA from the aqueous phase by adding 0.6 volumes of isopropanol.

• Spool the DNA using a sterile glass rod and wash it in 70% ethanol.

• Air-dry the DNA pellet briefly and resuspend it in an appropriate volume of TE buffer.

• Assess DNA quality and quantity using a spectrophotometer and agarose (B213101) gel electrophoresis.

Whole-Genome Sequencing, Assembly, and Annotation

This workflow outlines the typical bioinformatic pipeline for processing raw sequencing data to a fully annotated genome.

a. Genome Sequencing:

• High-quality genomic DNA is subjected to library preparation using a kit compatible with the chosen sequencing platform (e.g., Illumina or PacBio).

• Sequencing is performed following the manufacturer's instructions to generate raw sequence reads. For example, the A. mediterranei S699 genome was sequenced using a hybrid approach of Roche 454 and Sanger sequencing.[1]

b. Genome Assembly:

• Quality Control: Raw reads are assessed for quality using tools like FastQC. Adapters and low-quality bases are trimmed using tools like Trimmomatic.

• De novo Assembly: The high-quality reads are assembled into contigs using assemblers such as SPAdes, Velvet, or Canu (for long reads). For A. mediterranei S699, a hybrid assembly of Sanger and 454 reads was performed using the Phrap assembler.[1]

• Scaffolding and Gap Closure: Contigs are ordered and oriented into scaffolds using information from paired-end reads or long reads. Gaps between contigs can be filled using tools like GapFiller or by manual inspection and targeted PCR.

c. Genome Annotation:

• Gene Prediction: Protein-coding genes are predicted using software like Glimmer or Prodigal. RNA genes (tRNA and rRNA) are identified using tools like tRNAscan-SE and RNAmmer.

• Functional Annotation: The predicted protein sequences are functionally annotated by comparing them against public databases such as NCBI's non-redundant (nr) protein database, Swiss-Prot, and COG using BLASTp.

• Secondary Metabolite Gene Cluster Annotation: Biosynthetic gene clusters (BGCs) for secondary metabolites, such as rifamycin, are identified and annotated using specialized tools like antiSMASH (antibiotics & Secondary Metabolite Analysis Shell).

Mandatory Visualizations

The following diagrams illustrate key workflows and pathways relevant to the comparative genomics of rifamycin-producing strains.

Comparative Genomics Workflow

Simplified Rifamycin Biosynthesis Regulation

References

• 1. Whole Genome Sequence of the Rifamycin B-Producing Strain Amycolatopsis mediterranei S699 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: Essential Protocols for Handling 3-Hydroxyrifamycin S

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The required PPE is detailed below and should be worn at all times when handling 3-Hydroxyrifamycin S.

Protection Type	Required PPE	Rationale and Guidelines
Eye/Face Protection	Chemical safety goggles or glasses.	To prevent eye contact, which may cause serious irritation.[1] In case of contact, immediately rinse eyes with plenty of water for at least 15 minutes, including under the eyelids.[1][2]
Skin Protection	Impervious gloves (e.g., nitrile) and a lab coat.	Handle with gloves and inspect them before use.[1] Utilize proper glove removal technique to avoid skin contact.[1] Wash hands thoroughly after handling.[1][3] In case of skin contact, wash off immediately with plenty of water.[1][2]
Respiratory Protection	NIOSH-approved respirator (e.g., N100 or P3).	Required when there is a risk of dust formation or if engineering controls are insufficient.[1] Avoid breathing dust, fumes, or vapors.[1]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is crucial for minimizing risks during the handling of 3-Hydroxyrifamycin S.

Preparation

• Consult SDS: Always review the latest Safety Data Sheet for Rifamycin (B1679328) S or a similar compound before use.[1]

• Designate Area: Perform all handling procedures in a well-ventilated area, preferably within a chemical fume hood.[1]

• Assemble Materials: Ensure all necessary equipment, including PPE, spill kits, and designated waste containers, are readily accessible.

Handling

• Don PPE: Put on all required PPE as specified in the table above.

• Weighing: Handle the solid powder carefully to prevent the creation of dust.[1]

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

Post-Handling

• Decontamination: Thoroughly clean the work area after handling is complete.

• Doff PPE: Remove PPE using the proper technique to avoid contaminating yourself.

• Hand Washing: Wash hands thoroughly with soap and water.[3]

Caption: A step-by-step workflow for the safe handling of 3-Hydroxyrifamycin S.

Disposal Plan

Proper disposal of 3-Hydroxyrifamycin S and any contaminated materials is critical to prevent environmental contamination and potential harm to others.

• Waste Collection: Collect all waste, including unused material and contaminated disposables (e.g., gloves, wipes), in a designated, properly labeled, and sealed container.

• Waste Disposal: Dispose of contents and containers in accordance with local, regional, national, and international regulations.[4][5] Do not release into the environment.[4]

• Spill Management: In the event of a spill, sweep up the solid material and shovel it into a suitable container for disposal.[2] Avoid dust formation.[2] Ventilate the affected area and clean thoroughly.[4]

Caption: A logical flow diagram for the proper disposal of 3-Hydroxyrifamycin S.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[2] Get medical attention.[2]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[2] Get medical attention.[2]
Inhalation	Remove to fresh air.[2] Get medical attention immediately if symptoms occur.[2]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[2] Get medical attention if symptoms occur.[2]

Disclaimer: This information is provided as a guide and is based on data for similar compounds. A thorough risk assessment should be conducted for the specific experimental conditions. Always consult the most up-to-date Safety Data Sheet for the specific compound being used.

References

• 1. benchchem.com [benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. biosynth.com [biosynth.com]
• 5. Rifamycin S - Safety Data Sheet [chemicalbook.com]